strontium(+2) cation
Description
Significance of Strontium(+2) Cation in Contemporary Chemical Research
In modern chemical research, the this compound is investigated for its unique contributions to catalysis, materials chemistry, and coordination chemistry. Its size and charge allow it to influence reaction pathways and material properties in distinct ways.
Catalysis: The Sr²⁺ cation is a component in various catalytic systems. Strontium hydroxyapatite (B223615) has been shown to catalyze the conversion of ethanol (B145695) into 1-butanol (B46404) and the oxidative dehydrogenation of methane (B114726). researchgate.net The addition of strontium can promote the activity of supported palladium catalysts used in hydrogenation reactions by enhancing the metal's dispersion and electronic properties. researchgate.net Research has also demonstrated that the strontium ion can catalyze SN2 and E2 reactions when in proximity to a crown ether structure. rsc.orgrsc.org In zeolite catalysis, such as the methanol-to-hydrocarbons (MTH) reaction, Sr²⁺ cations introduced into ZSM-5 zeolites can enhance propylene (B89431) selectivity and catalyst stability by influencing the retention of reaction intermediates. acs.org
Luminescent Materials: The Sr²⁺ cation is a critical component of host lattices for luminescent materials, particularly long-afterglow phosphors. nih.gov Strontium aluminates (e.g., SrAl₂O₄) doped with rare-earth elements like europium (Eu²⁺) and dysprosium (Dy³⁺) are renowned for their bright and persistent phosphorescence. nih.govmdpi.com The Sr²⁺ host lattice provides stable crystallographic sites for the dopant ions, facilitating the trapping and slow release of energy that results in a prolonged glow. mdpi.com Similarly, strontium borates, such as strontium tetraborate (B1243019) (SrB₄O₇) and strontium hexaborate (SrB₆O₁₀), serve as effective hosts for divalent samarium (Sm²⁺) and cerium (Ce³⁺) ions, leading to materials with specific luminescent properties. acs.orgrsc.orgrsc.org
Coordination and Solid-State Chemistry: Due to the large ionic radius of the Sr²⁺ ion, it can accommodate a wide range of coordination numbers, from 2 up to 24 in certain intermetallic compounds like SrCd₁₁ and SrZn₁₃. wikipedia.org This versatility makes it a valuable component in the design of novel solid-state materials. acs.org In solid-state chemistry, substituting other cations with Sr²⁺ is a common strategy to tune material properties. For instance, substituting calcium ions with strontium ions in hydrated cement composites can theoretically lead to a denser microstructure with improved durability. mdpi.com
Interdisciplinary Relevance of Sr²⁺ Chemistry in Materials Science, Environmental Science, and Biological Systems
The influence of the this compound extends far beyond pure chemistry, with significant applications and research interest in materials science, environmental science, and biology.
Materials Science: In materials science, Sr²⁺ is heavily utilized in the development of advanced biomaterials for bone tissue engineering. encyclopedia.pub Its chemical similarity to the calcium ion (Ca²⁺) allows it to be incorporated into calcium phosphate-based materials like hydroxyapatite, which is the main inorganic component of bone. mdpi.commdpi.com The inclusion of strontium in these biomaterials has been shown to enhance bone formation while inhibiting bone resorption. encyclopedia.pubrsc.org Strontium-functionalized bone cements and scaffolds are being developed to promote healing in bone defects and for osteoporosis treatment. mdpi.comrsc.org Beyond biomaterials, strontium compounds like strontium carbonate were historically used in the manufacturing of cathode ray tubes for televisions. rsc.org
Environmental Science: The strontium cation, particularly its radioactive isotope Strontium-90 (⁹⁰Sr), is a significant focus in environmental science. ⁹⁰Sr is a byproduct of nuclear fission with a half-life of about 29 years, posing a long-term environmental and health risk due to its accumulation in the food chain and bones. rsc.orgontosight.ai This has driven extensive research into methods for its removal from contaminated water and soil. econference.io Techniques being explored include selective ion exchange using materials like layered metal sulfides (KMS-1) and phosphatoantimonates, which show high selectivity for Sr²⁺ even in highly acidic or alkaline conditions. pnas.orgresearchgate.net Adsorption using biochar derived from agricultural waste is another promising, environmentally friendly approach. frontiersin.org Furthermore, the stable isotope ratios of strontium (⁸⁷Sr/⁸⁶Sr) are used as powerful tracers in hydrogeology and paleoecology to determine the provenance of water, sediments, and even track the mobility of ancient organisms. frontiersin.orgumces.eduresearchgate.net
Biological Systems: The biological relevance of Sr²⁺ is almost entirely linked to its interaction with bone. Because it mimics calcium, strontium is taken up by the skeleton. nih.govbyjus.com Research has shown that strontium ions have a dual effect on bone remodeling: they stimulate the proliferation and differentiation of osteoblasts (bone-forming cells) and inhibit the activity of osteoclasts (bone-resorbing cells). annalsofrscb.rofrontiersin.orgresearchgate.net This dual action is believed to be mediated, in part, through the activation of the calcium-sensing receptor (CaSR) on bone cells. nih.govfrontiersin.org This understanding has been the basis for developing strontium-containing compounds for treating osteoporosis. nih.govencyclopedia.pub
Historical Context of Advanced this compound Research
The journey of strontium research began in 1790 in a Scottish village named Strontian. Adair Crawford, an Irish chemist, recognized that a mineral from a local mine, later named strontianite (strontium carbonate), was distinct from barium minerals. nih.gov Shortly after, in 1791, Thomas Charles Hope, a chemist in Edinburgh, further investigated the mineral, confirming it contained a new element and noting the characteristic brilliant red color it imparted to a flame. rsc.orgnih.gov The element was finally isolated in its metallic form in 1808 by Sir Humphry Davy in London through electrolysis. rsc.orgnih.gov
For much of the 19th and early 20th centuries, research focused on characterizing the basic properties and compounds of strontium. A significant leap in advanced research came with the advent of the nuclear age. The production of the radioactive isotope ⁹⁰Sr in nuclear tests from the 1940s onwards spurred intense investigation into its environmental pathways and biological effects, particularly its incorporation into bone. rsc.orgontosight.ai
More recent decades have seen a "golden age" for strontium research, driven by technological advancements in analytical instrumentation. frontiersin.org The development and refinement of techniques like Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) have enabled high-precision analysis of strontium isotope ratios (⁸⁷Sr/⁸⁶Sr). numberanalytics.comifremer.frnih.gov This has revolutionized the use of strontium as a tracer in Earth and environmental sciences and has become a cornerstone of archaeological and paleoecological studies to investigate diet, migration, and climate history. frontiersin.orgnumberanalytics.com
Scope and Objectives of Advanced this compound Investigations
Current and future research on the this compound is focused on leveraging its unique properties to address challenges in health, technology, and environmental management. The primary objectives can be summarized as follows:
Developing Novel Functional Materials: A major goal is the rational design of new materials where Sr²⁺ plays a key functional role. This includes creating more effective and biocompatible strontium-releasing biomaterials for bone regeneration and disease treatment, aiming for localized delivery to avoid systemic side effects. encyclopedia.pubmdpi.com There is also continued interest in developing novel phosphors and luminescent materials with tailored properties for applications in sensing, displays, and optical tagging. nih.govmdpi.com
Enhancing Environmental Remediation Strategies: Research continues to seek more efficient and selective methods for removing radioactive ⁹⁰Sr²⁺ from nuclear waste and contaminated environments. econference.io The objectives are to develop robust and cost-effective ion-exchange agents and adsorbents that can function under a wide range of environmental conditions, particularly extreme pH levels found in nuclear waste tanks. pnas.orgresearchgate.net
Elucidating Complex Biological and Environmental Mechanisms: While the dual effect of strontium on bone is well-documented, a deeper understanding of the precise cellular and molecular pathways is still an objective. annalsofrscb.rofrontiersin.org Similarly, in environmental chemistry, researchers aim to build more accurate models of how Sr²⁺ interacts with complex environmental matrices like soils, colloids, and organic matter to better predict its transport and fate. researchgate.netmdpi.comnou.edu.ng
Improving Catalytic Processes: In catalysis, the objective is to design more efficient and selective catalysts incorporating strontium. This involves understanding the structure-activity relationship to control chemical reactions, such as in the conversion of small molecules like methane and methanol (B129727) into valuable chemicals. researchgate.netresearchgate.netacs.org
Data Tables
Table 1: Physical and Chemical Properties of this compound
| Property | Value | Source(s) |
| Chemical Formula | Sr²⁺ | nih.gov |
| Atomic Mass of Strontium | 87.62 g/mol | ontosight.ainih.gov |
| Oxidation State | +2 | byjus.com |
| Ionic Radius | 118 pm | byjus.com |
| Electron Configuration | [Kr] | byjus.com |
| Melting Point (of Strontium Metal) | 777 °C | wikipedia.orgnih.govnih.gov |
| Boiling Point (of Strontium Metal) | 1377 °C (1382 °C) | wikipedia.orgnih.gov |
| Nature | Divalent metal cation, monoatomic dication | nih.gov |
Table 2: Summary of Interdisciplinary Applications of this compound
| Field | Specific Application | Research Focus | Source(s) |
| Materials Science | Bone Tissue Engineering | Development of Sr-substituted calcium phosphates, bone cements, and scaffolds to promote bone regeneration. | encyclopedia.pubmdpi.comrsc.org |
| Luminescent Materials | Use as a host lattice in long-afterglow phosphors (e.g., strontium aluminates) for safety signage, optical tags, etc. | nih.govmdpi.com | |
| Environmental Science | Radioactive Waste Remediation | Creation of selective ion-exchange materials (e.g., KMS-1) and adsorbents (e.g., biochar) to remove ⁹⁰Sr from contaminated water. | econference.iopnas.orgresearchgate.netfrontiersin.org |
| Geochemical Tracing | Analysis of ⁸⁷Sr/⁸⁶Sr isotope ratios to trace water sources, sediment provenance, and animal migration patterns. | frontiersin.orgumces.edunumberanalytics.com | |
| Biological Systems | Osteoporosis Treatment | Investigation of Sr²⁺'s dual action (stimulating bone formation, inhibiting resorption) for developing therapies. | nih.govannalsofrscb.rofrontiersin.org |
| Regenerative Dentistry | Application in dental materials to promote hard tissue regeneration. | mdpi.comannalsofrscb.ro | |
| Chemistry | Catalysis | Use in hydroxyapatites and as a promoter for metal catalysts to enhance reactions like hydrogenation and alcohol conversion. | researchgate.netresearchgate.netacs.org |
Properties
CAS No. |
12594-59-1 |
|---|---|
Molecular Formula |
O3SrTi |
Origin of Product |
United States |
Coordination Chemistry of Strontium +2 Cation
Fundamental Principles of Sr²⁺ Coordination Geometries and Numbers
The coordination geometry of the Sr²⁺ ion is adaptable, with common geometries including distorted dodecahedral and square antiprismatic shapes. scispace.compsu.edu For instance, in the coordination polymer [Sr(cbimdaH)(H₂O)]n, the Sr²⁺ ions exhibit a distorted dodecahedral coordination geometry. scispace.comrsc.orgresearchgate.net In other complexes, a square antiprism geometry with some deviation has been observed. psu.edu The large size of the Sr²⁺ ion, with an ionic radius of 1.18 Å for a hexacoordinated state and 1.21 Å for a heptacoordinated state, allows for these higher coordination numbers. nih.gov
Hydration Studies of Sr²⁺ in Aqueous and Non-Aqueous Media
In aqueous solutions, the Sr²⁺ ion is hydrated, forming distinct hydration shells. Experimental techniques like X-ray diffraction and extended X-ray absorption fine structure (EXAFS) spectroscopy have been employed to study the structure of these hydrated ions. arxiv.org
Studies have shown that in an aqueous solution, the Sr²⁺ ion is typically surrounded by eight water molecules in its first hydration shell, forming a [Sr(H₂O)₈]²⁺ complex. psu.eduacs.orgresearchgate.net The Sr-O distance in this hydrated complex is approximately 2.600(3) Å to 2.64 Å. psu.eduresearchgate.net Molecular dynamics simulations support these findings, indicating an average hydration number of 8.1 and a first hydration shell Sr-O distance of 2.57 Å. acs.org The hydration shells of strontium ions are flexible, with a rapid exchange of ligands between the first and second hydration shells occurring on a picosecond timescale. researchgate.net
In non-aqueous solvents, the coordination number and metal-to-solvent distances can vary. psu.edu For example, in acetonitrile (B52724) (MeCN), Sr²⁺ also forms an eight-coordinate complex, [Sr(MeCN)₈]²⁺, with a longer Sr-N bond distance of 2.665(6) Å. psu.edu In stronger solvating solvents like dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO), the coordination number decreases to seven, with the formation of [Sr(DMF)₇]²⁺ and [Sr(DMSO)₇]²⁺, respectively. psu.edu The corresponding metal-oxygen distances are 2.555(5) Å for DMF and 2.540(7) Å for DMSO. psu.edu
Table 1: Coordination Parameters of Sr²⁺ in Different Solvents
| Solvent | Coordination Number (N) | Metal-Ligand Distance (Å) | Complex |
|---|---|---|---|
| Water (H₂O) | 8 | 2.600(3) | [Sr(H₂O)₈]²⁺ |
| Acetonitrile (MeCN) | 8 | 2.665(6) | [Sr(MeCN)₈]²⁺ |
| Dimethylformamide (DMF) | 7 | 2.555(5) | [Sr(DMF)₇]²⁺ |
| Dimethyl Sulfoxide (DMSO) | 7 | 2.540(7) | [Sr(DMSO)₇]²⁺ |
Influence of Solvent and Anions on Sr²⁺ Solvation Shell Structure
The composition of the solvation shell around the Sr²⁺ cation is significantly influenced by the nature of the solvent and the presence of anions. The solvating strength of the solvent plays a crucial role; for instance, the decreasing coordination number from water and acetonitrile to DMF and DMSO indicates the stronger solvating power of the latter. psu.edu
Anions can also directly participate in the coordination sphere. For example, in the solid state, the triflate anion (O₃SCF₃⁻) can coordinate to Sr²⁺, as seen in Sr(DMF)₂(O₃SCF₃)₂ and Sr(DMSO)₂(O₃SCF₃)₂. psu.edu However, in strongly coordinating solvents like DMF and DMSO, the triflate ion is less likely to enter the first coordination sphere in solution. psu.edu Molecular dynamics simulations have shown that in acetonitrile, the perchlorate (B79767) anion (ClO₄⁻) can be strongly bound to the 3-hydroxyl group of a ligand in a [MgClO₄(3HF)]⁺ complex, suggesting a similar potential for stabilization in strontium complexes. aip.org The presence of counterions in a solution can affect the size of the hydration shell, not only through the formation of direct contact ion pairs but also when cations and anions form solvent-shared ion pairs. chemrxiv.org
Complexation with Organic Ligands
The Sr²⁺ cation forms stable complexes with a variety of organic ligands, particularly those containing oxygen donor atoms. This complexation is a key aspect of its chemistry, with applications in various fields.
Macrocyclic Ligands (e.g., Crown Ethers, Calixarenes)
Macrocyclic ligands, such as crown ethers and calixarenes, are known for their ability to selectively bind metal cations. bhu.ac.in The selectivity of crown ethers for a particular cation is often explained by the "best fit" principle, where the cation size matches the cavity size of the macrocycle. researchgate.net However, binding interactions also play a crucial role. researchgate.net For Sr²⁺, crown ethers like Di-Benzo-18-Crown-6 (DB18C6) and Di-Benzo-21-Crown-7 (DB21C7) have been studied. researchgate.net While DB18C6 provides a suitable host architecture for Sr²⁺, both DB18C6 and DB21C7 show a preference for Sr²⁺ over Cs⁺ due to stronger binding interactions. researchgate.net
Calixarenes, which are macrocycles formed from phenolic units, can be functionalized to create highly selective chelators for specific metal ions. uzh.ch Calix arxiv.orgcrowns, which combine the features of calixarenes and crown ethers, exhibit enhanced complex stabilities and selectivities. uzh.ch Proton-ionizable calix arxiv.orgarene-crown-6 derivatives have shown high selectivity for larger alkaline earth metal ions like Ra²⁺ over lighter ones, suggesting potential for similar selective binding of Sr²⁺. nih.gov
Acyclic and Polyaminocarboxylate Ligands
Acyclic ligands, including polyaminocarboxylates, are also effective chelators for Sr²⁺. These ligands offer more conformational flexibility compared to macrocycles. Diethylenetriaminepentaacetic acid (DTPA) is a well-known acyclic polyaminocarboxylate ligand. unife.it The stability of complexes with these ligands generally increases with the number of donor atoms and chelate rings formed. researchgate.net For instance, the complexation of Sr²⁺ with the tricarboxylate ligand 1-(4-carboxybenzyl)-1H-imidazole-4,5-dicarboxylic acid (cbimdaH₃) leads to the formation of a 3D coordination polymer, where all three carboxylate groups participate in coordination. scispace.comrsc.org
The thermodynamic stability and kinetic inertness of metal-chelator complexes are important factors, especially for biological applications. unife.it Generally, acyclic chelator complexes are considered less kinetically inert than their macrocyclic counterparts of similar thermodynamic stability. unife.it
Chiral Ligand Systems for Enantioselective Recognition
The development of chiral ligands for the enantioselective recognition of cations is an active area of research. mdpi.com Chiral macrocycles, including those based on crown ethers and calixarenes, have been designed to differentiate between enantiomers of chiral guest molecules. mdpi.comselcuk.edu.tr For example, chiral pyridine-18-crown-6 type ligands have been used for the enantioselective recognition of chiral ammonium (B1175870) salts. mdpi.com The principle of this recognition relies on the formation of diastereomeric complexes with different stabilities. mdpi.com While much of the research has focused on organic cations, the principles of chiral recognition can be extended to metal complexes. The design of chiral hosts with specific geometric features and asymmetry is crucial for achieving high enantioselectivity. mdpi.comoaepublish.com
Table 2: Compound Names Mentioned in the Article
| Abbreviation/Common Name | Systematic Name |
|---|---|
| Sr²⁺ | Strontium(+2) cation |
| cbimdaH₃ | 1-(4-carboxybenzyl)-1H-imidazole-4,5-dicarboxylic acid |
| MeCN | Acetonitrile |
| DMF | Dimethylformamide |
| DMSO | Dimethyl sulfoxide |
| O₃SCF₃⁻ | Triflate or Trifluoromethanesulfonate |
| ClO₄⁻ | Perchlorate |
| DB18C6 | Di-Benzo-18-Crown-6 |
| DB21C7 | Di-Benzo-21-Crown-7 |
| DTPA | Diethylenetriaminepentaacetic acid |
Coordination Polymers and Metal-Organic Frameworks (MOFs) incorporating Sr²⁺
Coordination polymers (CPs) and metal-organic frameworks (MOFs) are extended structures in which metal ions or clusters are linked by organic ligands. While the coordination chemistry of transition metals in these materials is well-explored, the use of s-block elements like Sr²⁺ is a growing area of interest. tandfonline.com The lack of ligand field stabilization effects in Sr²⁺ leads to unpredictable coordination numbers and geometries, presenting both challenges and opportunities in the design of novel materials. tandfonline.com However, the non-toxic and inexpensive nature of strontium makes it an attractive component for various applications. tandfonline.com
A notable example is a one-dimensional coordination polymer formed with the zwitterionic form of glycine (B1666218), [Sr(H₂O)(H-gly)₂Cl₂]n. tandfonline.comresearchgate.net In this structure, the Sr²⁺ ion is nine-coordinate, bonded to oxygen atoms from four bridging glycine ligands, two chloride ions, and one water molecule, resulting in a distorted tricapped trigonal prismatic geometry. tandfonline.comresearchgate.net The glycine ligands act as µ₂-tridentate bridging units, linking the strontium centers. tandfonline.comresearchgate.net Another instance involves a coordination polymer with phthalic acid and pyrazine, where the Sr(II) ion displays a less common seven-coordinate geometry. cyberleninka.ru
Strontium-based MOFs have also been synthesized and investigated for various applications. For instance, MOFs constructed from alkaline-earth cations like Sr²⁺ and bisphosphonate ligands are being explored for their potential in biomedical applications, specifically for treating bone demineralization disorders like osteoporosis. ualberta.ca These "bioMOFs" can be designed to release both strontium and calcium ions at controlled rates. ualberta.ca The heterometallic Sr/Ca-MOFs have shown the ability to absorb proteins and release Sr²⁺ ions into simulated body fluid, highlighting their potential for drug delivery and promoting bone mineral formation. ualberta.ca
Furthermore, the nuclearity of Sr(II) coordination polymers can be controlled. For example, two-dimensional coordination polymers of carboxylated pillar thieme-connect.dearene with Sr(II) cations have been synthesized, and their nuclearity can be varied by using 1,10-phenanthroline (B135089) as a co-ligand. rsc.org Strontium has also been incorporated into highly porous three-dimensional frameworks with potential applications in selective gas adsorption and energy storage. nih.gov For example, a MOF designated as Sr(II) UPJS-15, based on a tetracarboxylic acid linker, exhibits a 3D framework with 1D channels. nih.gov
The functionalization of MOFs can enhance their affinity for Sr²⁺. A metal-organic framework, UiO-66-(COOH)₂, functionalized with carboxylic groups, has demonstrated a high adsorption capacity for Sr²⁺ through strong coordination interactions between the carboxyl active sites and the strontium cation. mdpi.com This strong affinity makes it a promising material for the selective removal of radioactive Sr²⁺ from contaminated water. mdpi.com
Complexation with Inorganic Ligands
The Sr²⁺ cation readily forms complexes with a variety of inorganic ligands, including halides, pseudohalides, oxoanions, and hydroxo complexes.
Halide and Pseudohalide Complexes
Strontium(II) forms complexes with halide ions (F⁻, Cl⁻, Br⁻, I⁻). The stability of these complexes is influenced by the nature of the halide and the solvent system. In molten equimolar (K,Na)NO₃, Sr²⁺ forms fluoride (B91410) complexes. rsc.org Potentiometric titrations have been used to study the formation of these complexes at elevated temperatures. rsc.org The formation of alkylstrontium halides, such as tritylstrontium chloride, has also been reported. thieme-connect.de
The coordination of halide anions can be influenced by the presence of other ligands. For instance, attempts to synthesize crown ether complexes of strontium halides have sometimes resulted in structures where the halide is not directly coordinated to the metal center, or only one halide is coordinated. rsc.org However, stable complexes with strongly coordinating anions like Br⁻ or I⁻ have been achieved with hybrid disila-crown ethers, demonstrating the enhanced coordination ability of these ligands. rsc.org
Pseudohalide complexes of strontium have also been investigated, although they are less common than halide complexes. The study of these complexes is often part of broader research into the coordination chemistry of metal pseudohalide compounds.
Oxoanion and Hydroxo Complexes
Strontium(II) forms complexes with various oxoanions, including carbonate, sulfate (B86663), and nitrate (B79036). The salts of these oxoanions are common, and the nitrate salts are generally soluble, while the carbonates and sulfates of heavier alkaline earth metals like strontium are often insoluble due to high lattice energies. libretexts.org The sulfate anion (SO₄²⁻) can adopt multiple coordination modes, which can lead to the formation of complex structures. iucr.org For example, a novel heptanuclear strontium(II) coordination polymer has been synthesized that incorporates a µ₇-sulfato ligand. iucr.org
The complexation of Sr²⁺ with carbonate is particularly relevant in the context of radioactive waste management, as it can influence the solubility and mobility of strontium. pnnl.gov Thermodynamic models have been developed to describe the complexation of Sr²⁺ by ligands like EDTA in the presence of carbonate. pnnl.gov
Hydroxo complexes of Sr²⁺ are important in aqueous solutions, especially at high pH. Quantum chemical studies have been employed to investigate the microsolvation of Sr²⁺ hydroxides to understand their behavior in environments such as spent nuclear fuel storage ponds. rsc.orgrsc.org These studies suggest that both mono- and dihydroxide complexes of strontium are likely to coexist in high pH aqueous solutions. rsc.org The coordination number of Sr²⁺ in these complexes can vary, with studies indicating that the most stable systems with one, two, or three hydroxide (B78521) ions are six-coordinate, while those with four hydroxide ions tend to have a coordination number of five. rsc.org The inclusion of a second solvation shell of water molecules in theoretical models is crucial for accurately describing the structure and stability of these hydrated hydroxo complexes. rsc.orgrsc.org
Thermodynamic and Kinetic Aspects of Sr²⁺ Complex Formation
Understanding the thermodynamic stability and kinetic behavior of Sr²⁺ complexes is essential for predicting their formation and reactivity in various chemical and biological systems.
Stability Constants and Conditional Stability Parameters
The stability of a complex in solution is quantified by its stability constant (log K). A larger stability constant indicates a greater tendency for the complex to form at equilibrium. gcnayanangal.com The stability constants for Sr²⁺ complexes with various ligands have been determined using techniques such as potentiometry, conductometry, and calorimetry. researchgate.net
For example, the stability constants for Sr²⁺ complexes with several organic ligands have been reported, with log K values ranging from 0.43 to 8.63. researchgate.nettandfonline.com The stability of these complexes is influenced by factors such as the nature of the ligand and the solvent. irb.hr For instance, the stability of Sr²⁺ complexes with a calix tandfonline.comarene derivative is significantly lower in methanol (B129727) and ethanol (B145695) compared to acetonitrile. irb.hr
The pH of the solution can also have a significant impact on the stability of Sr²⁺ complexes, particularly with ligands that can be protonated or deprotonated. For example, the apparent stability constant for the complexation of Sr(II) with humic acid increases with increasing pH, from a log β of 2.5 at pH 4.0 to 4.1 at pH 10.0. tandfonline.com This is attributed to the dissociation of carboxylic and phenolic groups on the humic acid at higher pH, which enhances binding to the metal ion. tandfonline.com
Ligand Exchange Kinetics and Reaction Mechanisms
The kinetic stability of a complex refers to the rate at which its ligands are exchanged with other ligands in solution. gcnayanangal.com Complexes can be classified as labile (fast ligand exchange) or inert (slow ligand exchange). vpscience.org The kinetics of ligand exchange for Sr²⁺ complexes have been studied to understand the mechanisms of their formation and dissociation.
For instance, the formation and dissociation kinetics of the Sr²⁺ complex with the cryptand C222 have been investigated in binary dimethylsulfoxide-acetonitrile mixtures. tandfonline.com The rate of formation of the Sr²⁺-C222 cryptate was found to increase with an increasing amount of acetonitrile in the solvent mixture, suggesting that desolvation of the metal ion is a crucial step in the complexation process. tandfonline.com Conversely, the dissociation rate of the cryptate decreased with increasing acetonitrile content. tandfonline.com
The mechanism of ligand exchange can be associative, where the incoming ligand binds to the metal center before the departure of the leaving ligand, or dissociative, where the leaving ligand detaches first, forming an intermediate of lower coordination number. Isotope exchange studies have also been used to investigate ligand exchange reactions involving strontium. tandfonline.com The study of ligand exchange kinetics is critical for understanding the reactivity of metal complexes in various applications, from biological systems to environmental processes. acs.orgrsc.org
Spectroscopic and Diffraction Characterization of Sr²⁺ Coordination Environments
The coordination environment of the this compound (Sr²⁺) is elucidated through various spectroscopic and diffraction techniques. These methods provide detailed insights into the geometry, coordination number, and bond characteristics of strontium complexes.
X-ray Diffraction (XRD) analysis is a cornerstone technique for determining the precise three-dimensional structure of crystalline strontium compounds. It provides data on bond lengths, bond angles, and coordination geometries. For instance, in a series of strontium complexes with aminoalkoxy and β-diketonato ligands, single-crystal X-ray crystallography revealed dimeric and trimeric structures. acs.org In the dimeric complexes, strontium atoms are bridged by alkoxide oxygen atoms. acs.org One such complex, [Sr(bdmp)(btsa)]₂·2THF, exhibits a trigonal prismatic structure. acs.org The Sr-N bond lengths in some of these complexes are influenced by steric hindrance and the coordination number of the strontium metal center. nih.gov For example, the Sr-N bond length is shorter in complexes with lower coordination numbers. nih.gov
In trimeric structures, strontium atoms can be linked by both alkoxide and β-diketonate oxygen atoms. acs.org The coordination geometry around the Sr²⁺ ion in these complexes can vary, with examples of hexa-coordinated and hepta-coordinated metal centers observed. nih.gov The Sr-O bond lengths in these complexes are influenced by the nature of the oxygen atom (e.g., bridging vs. non-bridging) and the steric bulk of the ligands. nih.govacs.org For example, the average Sr-O bond length for μ₂-bridging oxygen atoms was found to be 2.457 Å in one complex, while the Sr-O bonds with the tmhd ligand averaged 2.477 Å. nih.gov
The large ionic radius of Sr²⁺ allows for a wide range of coordination numbers, commonly from 6 to 12, and in some intermetallic compounds, as high as 22 or 24. wikipedia.orglibretexts.org This flexibility leads to various coordination polyhedra. For instance, in a complex with triethanolamine (B1662121) and anthranilic acid, the Sr²⁺ ion is coordinated to two triethanolamine molecules, realizing a tetradentate coordination. The resulting coordination polyhedron is a two-capped trigonal prism. In strontium thiosulfate (B1220275) monohydrate (SrS₂O₃·H₂O), the Sr²⁺ ion exhibits an [8 + 1] coordination, defined by oxygen and sulfur atoms from thiosulfate ions and an oxygen atom from a water molecule. iucr.org In the crystal structure of triaquo(μ-pyrazine-2,5-dicarboxylato)strontium(II) dihydrate, the coordination around the strontium ion is nine-fold, forming a distorted, mono-capped square antiprism. tandfonline.com
Interactive Data Table: X-ray Diffraction Data for Selected this compound Complexes
| Compound/Complex | Coordination Number | Coordination Geometry | Sr-O Bond Lengths (Å) | Sr-N Bond Lengths (Å) | Sr-S Bond Lengths (Å) | Reference |
| [Sr(bdmp)(btsa)]₂·2THF | 6 | Trigonal Prismatic | - | 2.575(4) | - | acs.orgnih.gov |
| [Sr(bdeamp)(btsa)]₂ | 5 | Distorted Square Pyramidal | - | 2.478(3) | - | acs.org |
| [Sr(dadamb)(btsa)]₂ | 5 | Distorted Square Pyramidal | - | 2.491(2) | - | acs.org |
| [Sr(bdeamp)(hfac)]₃ | 7 (Sr1, Sr3), 6 (Sr2) | Distorted Capped Octahedral | 2.372(4) - 2.707(4) | - | - | nih.gov |
| [Sr(dadamb)(hfac)]₃ | 7 (Sr1, Sr2), 6 (Sr3) | Distorted Capped Octahedral | 2.372(4) - 2.707(4) | - | - | nih.gov |
| SrS₂O₃·H₂O | 8 + 1 | - | 2.531(2) - 2.623(2), 3.305(2) | - | 3.1618(6), 3.2379(6) | iucr.org |
| Complex with triethanolamine and anthranilic acid | 8 | Two-capped Trigonal Prism | 2.542 - 2.606 | 2.747, 2.775 | - | |
| Triaquo(μ-pyrazine-2,5-dicarboxylato)strontium(II) dihydrate | 9 | Distorted Mono-capped Square Antiprism | 2.567(3) (avg), 2.681(3) (avg, water) | 2.826(3) (avg) | - | tandfonline.com |
| Bis(3,5-dinitrobenzoato)(tetraethyleneglycol)strontium(II) monohydrate | 9 | - | - | - | - | iucr.org |
Spectroscopic Methods provide complementary information to diffraction techniques.
87Sr NMR Spectroscopy is a powerful tool for investigating the local environment of strontium in both solid and solution states. researchgate.net The chemical shift in ⁸⁷Sr NMR is sensitive to the coordination number, with a general trend of increased magnetic shielding (more negative chemical shifts) as the coordination number increases. nih.govacs.org The experimental ⁸⁷Sr chemical shift scale spans approximately 550 ppm. nih.govacs.org The nuclear quadrupole coupling constants obtained from ⁸⁷Sr NMR are sensitive to the symmetry of the strontium site, ranging from 0 to 50.5 MHz. nih.govacs.org For example, analysis of a heat-treated micaceous mineral showed a single strontium environment with a quadrupolar coupling constant of 9.02 MHz, consistent with a highly distorted and asymmetric coordination environment. researchgate.net
Vibrational Spectroscopy (Infrared and Raman) probes the vibrational modes of molecules, offering insights into the coordination of ligands to the Sr²⁺ cation. In strontium complexes with β-diketonato ligands, the absence of -OH or -NH stretching peaks and the presence of peaks for C=O stretching in the coordinated β-diketones in the FT-IR spectra confirm the successful coordination of the ligands. acs.org In a dimeric strontium hydride complex, [(dtbpCbz)SrH·C₆H₆]₂, vibrational spectroscopy identified characteristic vibrations of the Sr₂H₂ core. nih.gov The vibrational spectra of strontium oxalate (B1200264) hydrates have been used to understand the coordination of oxalate and water molecules. For instance, the splitting of certain Raman bands in strontium oxalate monohydrate is analogous to that observed in whewellite, indicating similar structural features.
X-ray Absorption Spectroscopy (XAS) , particularly Extended X-ray Absorption Fine Structure (EXAFS), provides information about the local atomic structure around the strontium ion, including coordination numbers and interatomic distances, even in non-crystalline or amorphous materials. researchgate.net EXAFS studies on aqueous solutions of strontium chloride have shown that the Sr²⁺ ion is hydrated by eight to nine nearest-neighbor water molecules at a distance of 2.67 Å. scispace.comaip.org In studies of strontium incorporation into calcite, Sr K-edge EXAFS revealed that the coordination of Sr²⁺ can change from 6-fold to 8-fold as its concentration in the calcite increases. leeds.ac.uk
Interactive Data Table: Spectroscopic Data for this compound Environments
| Technique | System | Key Findings | Reference |
| ⁸⁷Sr NMR | Strontium-containing solids | Chemical shift range of ~550 ppm, sensitive to coordination number. Quadrupole coupling constants (0-50.5 MHz) reflect site symmetry. | nih.govacs.org |
| ⁸⁷Sr NMR | Strontium-sorbed micaceous mineral | Quadrupolar coupling constant of 9.02 MHz indicates a highly distorted coordination environment after dehydration. | researchgate.net |
| Vibrational (IR) | Strontium β-diketonato complexes | Confirms coordination of β-diketone ligands through C=O stretching bands. | acs.org |
| Vibrational (IR/Raman) | [(dtbpCbz)SrH·C₆H₆]₂ | Identifies characteristic vibrational modes of the Sr₂H₂ core. | nih.gov |
| Vibrational (IR/Raman) | Strontium oxalate hydrates | Provides insights into the coordination of oxalate and water molecules based on vibrational band positions and splittings. | |
| XAS (EXAFS) | Aqueous SrCl₂ solution | Sr²⁺ is hydrated by 8-9 water molecules at a distance of 2.67 Å. | scispace.comaip.org |
| XAS (EXAFS) | Strontium in calcite | Sr²⁺ coordination number increases from 6 to 8 with increasing concentration in the calcite lattice. | leeds.ac.uk |
Advanced Synthetic Methodologies for Strontium +2 Cation Containing Materials
Hydrothermal and Solvothermal Synthesis Routes
Hydrothermal and solvothermal synthesis are powerful techniques for producing crystalline strontium compounds from aqueous or non-aqueous solutions under elevated temperature and pressure. These methods offer excellent control over particle size, morphology, and composition. rsc.org
A notable example is the synthesis of strontium titanate (SrTiO₃), a model system for studying these solution-mediated crystallization methods. rsc.org The process typically involves reacting a titanium dioxide (TiO₂) precursor (such as rutile, anatase, or amorphous titania) with a soluble strontium salt like Sr(OH)₂, SrCl₂, or Sr(NO₃)₂ in a highly alkaline environment. researchgate.net The morphology and nature of the titanium precursor significantly influence the crystallization of SrTiO₃, as its formation often occurs on the precursor's surface. rsc.org The final morphology is determined by factors such as the crystallographic match between the precursor and the perovskite, the density of nucleation sites, and the rate-limiting step of the reaction. rsc.org
Similarly, strontium carbonate (SrCO₃) has been synthesized via a solvothermal method by treating hydrated strontium hydroxide (B78521) in ethanol (B145695). mdpi.com By carefully controlling parameters such as the Sr:EtOH mole ratio, temperature, and reaction time, a single crystalline phase of SrCO₃ can be obtained. mdpi.com For instance, specific mole ratios of 1:18 or 1:23 at 100°C for 2 hours yielded pure SrCO₃, while other conditions resulted in mixed-phase products. mdpi.com
The historical development of hydrothermal synthesis dates back to the mid-19th century with the work of Robert Bunsen on strontium and barium carbonates in thick-walled glass tubes. mpg.de This highlights the long-standing importance of this method in inorganic synthesis.
Green Chemistry Approaches in Sr²⁺ Compound Synthesis
Green chemistry principles are increasingly being applied to the synthesis of strontium compounds to create more environmentally friendly and sustainable processes. These approaches focus on using non-toxic reagents, renewable resources, and energy-efficient methods.
One prominent green approach is the use of plant extracts as reducing and capping agents for the synthesis of strontium oxide (SrO) nanoparticles. For example, Ocimum sanctum (holy basil) leaf extract has been used to reduce strontium nitrate (B79036) to form SrO nanoparticles. innovareacademics.in The phenolic compounds, such as eugenol, present in the extract act as reducing agents. innovareacademics.in This method is considered eco-friendly, cost-effective, and reduces the toxicity associated with conventional chemical synthesis. innovareacademics.in Similarly, henna leaves extract has been utilized for the green synthesis of strontium oxide nanoparticles from strontium nitrate and sodium hydroxide at room temperature. sathyabama.ac.in
Another green strategy involves the use of biopolymers like carboxymethyl cellulose (B213188) (CMC) as a stabilizer and encapsulating agent for strontium nanoparticles. nih.gov This sonochemical method is simple, fast, and cost-effective. nih.gov The use of biofuels, such as bioethanol derived from agro-industrial waste, presents a pathway for the carbon-neutral production of strontium sulfide (B99878) (SrS) from strontium sulfate (B86663) (SrSO₄). mdpi.com This bioethanol-driven process has been shown to achieve high conversion rates at lower temperatures than traditional methods that rely on fossil fuels, thereby reducing CO₂ emissions. mdpi.com
Furthermore, green synthesis has been extended to more complex materials like M-type manganese-substituted strontium hexaferrite (SrMnₓFe₁₂₋ₓO₁₉) nanoparticles. rsc.org In this case, natural extracts from pomegranate and lemon juice were used as alternatives to citric acid in a sol-gel auto-combustion method. rsc.org
Template-Directed Synthesis of Strontium Frameworks
Template-directed synthesis is a sophisticated method used to create materials with specific and complex structures by using a template molecule or scaffold to guide the formation of the desired framework. numberanalytics.com This technique has been instrumental in the synthesis of various metal-organic materials, including those containing strontium. rsc.org
The fundamental principle of template-directed synthesis involves the template influencing the nucleation and growth of the material, leading to the formation of structures that might not be accessible through other methods. numberanalytics.comresearchgate.net The template can be a variety of substances, including solvents, organic compounds, coordination complexes, or even surfactants. researchgate.net After the framework is formed around the template, the template can sometimes be removed to create a porous structure with a specific cavity shape. numberanalytics.com
In the context of strontium-containing materials, template-directed synthesis can be used to control the architecture of metal-organic frameworks (MOFs). While specific examples focusing solely on strontium are not extensively detailed in the provided search results, the general principles apply. For instance, covalent template-directed synthesis can be used to construct complex molecules and macrocycles. acs.org This involves the template being covalently linked to the reactants, directing an intramolecular reaction to form the product, after which the template is cleaved off. acs.org
The synthesis of covalent organic frameworks (COFs) with core-shell structures and hollow spheres has been achieved using amino-functionalized SiO₂ microspheres as templates. sciengine.com This method allows for precise control over the morphology and size of the resulting COF, which can be extended to create various COF-based structures. sciengine.com
Solution-Phase and Solid-State Reaction Pathways
Solution-phase and solid-state reactions are fundamental methods for synthesizing strontium(+2) cation-containing materials.
Solution-Phase Synthesis: This approach involves the reaction of precursors in a solvent. A common example is the co-precipitation method used to prepare barium sulfate and strontium sulfate by adding sodium sulfate to a solution of barium or strontium chloride. tandfonline.com This method can also be used to create solid solutions like Ba₀.₅Sr₀.₅SO₄. tandfonline.com The pH of the reaction solution is a critical parameter, as an acidic pH can inhibit precipitation. tandfonline.com
Solid-State Synthesis: This traditional method involves the reaction of solid precursors at high temperatures. It is a common route for preparing various strontium oxoferrates by reacting strontium carbonate (SrCO₃) and iron(III) oxide (Fe₂O₃). researchgate.net However, this method often requires high calcination temperatures (around 1300°C or higher), which can lead to uncontrolled particle sizes. researchgate.net Mechanical activation of the reactants can sometimes lower the required reaction temperature. researchgate.net For example, unsubstituted and Mn/Sr-cosubstituted tricalcium phosphate (B84403) (TCP) have been successfully prepared via solid-state synthesis at 1200°C, resulting in compounds with a whitlockite (B577102) structure. cijournal.ru
The production of strontium metal itself can be achieved by reducing strontium oxide with aluminum, followed by distillation of the strontium. wikipedia.org On a smaller scale, electrolysis of molten strontium chloride in potassium chloride can be used. wikipedia.org
Organometallic Strontium Chemistry
Organometallic chemistry of strontium, while less explored than that of magnesium, is a growing field with unique reactivity. thieme-connect.dewikipedia.org The synthesis of organostrontium compounds can be challenging due to their instability and often low solubility in organic solvents. thieme-connect.de
One method to prepare highly reactive strontium, known as Riecke strontium, involves the reduction of strontium bromide with lithium biphenylide. thieme-connect.de This activated strontium readily reacts with various organic molecules. For example, it reacts with (E,E)-1,4-diphenylbuta-1,3-diene to form metallocycles. thieme-connect.de
Alkylstrontium halides can be formed through the oxidative addition of metallic strontium to an alkyl halide. thieme-connect.de These compounds are highly reactive solids that are sensitive to moisture. thieme-connect.de A relatively stable example is the tritylstrontium chloride complex. thieme-connect.de
The synthesis of allyl strontium compounds has also been reported. The reaction of strontium iodide (SrI₂) or strontium amides like [Sr{N(SiMe₃)₂}₂(THF)₂] with potassium allyl can lead to the formation of potassium tris(allyl)strontiate, K[Sr(C₃H₅)₃]. researchgate.net
Furthermore, σ-bond metathesis is a common reaction used to synthesize new organometallic strontium complexes. royalsocietypublishing.org For instance, strontium amides can react with a variety of protic substrates like alcohols, thiols, and terminal alkynes to yield the corresponding strontium alkoxides, thiolates, or acetylides. royalsocietypublishing.org Structurally characterized organometallic strontium borohydrides have also been synthesized and investigated for their catalytic activity in ring-opening polymerization of ε-caprolactone. researchgate.net
Analytical Techniques for Strontium +2 Cation Detection and Speciation
Advanced Spectroscopic Methods for Sr²⁺ Speciation Analysis
Spectroscopic methods provide detailed information about the electronic structure and local atomic environment of the Sr²⁺ cation, which is essential for understanding its chemical behavior.
Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a powerful analytical technique renowned for its ability to detect metals and several non-metals at very low concentrations in liquid samples. wikipedia.org It offers superior speed, precision, and sensitivity compared to atomic absorption spectroscopy. wikipedia.org In ICP-MS, a high-temperature inductively coupled plasma is used to ionize the sample, atomizing it and creating atomic and small polyatomic ions that are subsequently detected by a mass spectrometer. wikipedia.org This method can also differentiate between various isotopes of the same element, making it a versatile tool for isotopic labeling studies. wikipedia.org
For speciation analysis, which involves identifying the different chemical forms of an element, ICP-MS is often coupled with a separation technique like ion chromatography (IC). thermofisher.comnih.gov This hyphenated technique, IC-ICP-MS, allows for the separation of different ionic species of strontium before they are introduced into the plasma for elemental detection and quantification. thermofisher.com This combination is particularly powerful for achieving fast and efficient metal speciation analysis. thermofisher.com While ICP-MS is highly sensitive, it can be prone to interferences from the argon plasma, air components, and contaminants from glassware. wikipedia.org
Table 1: Key Features of ICP-MS for Sr²⁺ Analysis
| Feature | Description |
|---|---|
| Principle | An inductively coupled plasma ionizes the sample, and a mass spectrometer detects the resulting ions. wikipedia.org |
| Primary Use | Ultra-trace multi-elemental and isotopic analysis. springernature.com |
| Sensitivity | Capable of detecting very low concentrations of elements. wikipedia.org |
| Speciation | When coupled with Ion Chromatography (IC-ICP-MS), it can separate and quantify different species of Sr²⁺. thermofisher.com |
| Interferences | Susceptible to spectroscopic interferences from plasma and sample matrix. wikipedia.org |
X-ray Absorption Spectroscopy (XAS) is a versatile and powerful technique for probing the local structural and chemical state of elements in a wide range of materials. lightsource.ca It is particularly useful for speciation analysis as it provides detailed information about the oxidation state, coordination environment, interatomic distances, and the number and type of neighboring atoms. lightsource.caspeciation.net XAS spectra are typically divided into two regions: X-ray Absorption Near-Edge Structure (XANES) and Extended X-ray Absorption Fine-Structure (EXAFS). lightsource.caspeciation.net
The XANES region provides information on the oxidation state and geometry of the absorbing atom. speciation.net The EXAFS region reveals details about the local atomic environment, including bond lengths and coordination numbers. speciation.netacs.org
Research has utilized XAS to study Sr²⁺ speciation in various contexts:
In studies of molten salts like NaCl-SrCl₂, XAS was used to measure the local coordination environment of strontium, revealing that its first shell is coordinated with chlorine and that the coordination number decreases with increasing temperature. acs.orgclemson.edu
In environmental science, EXAFS analysis has been employed to determine the speciation of sorbed Sr²⁺ in sediments under alkaline conditions, showing that Sr²⁺ can be incorporated into carbonate phases at high pH. esrf.fr
Investigations into the reaction of kaolinite (B1170537) with simulated tank-waste leachate used bulk and microfocused EXAFS to track changes in solid-phase Sr speciation over time. These studies showed an initial precipitation of a SrCO₃-like structure, followed by the incorporation of Sr into newly formed aluminosilicate (B74896) phases like sodalite. acs.org
Table 2: Application of XAS in Sr²⁺ Speciation Studies
| Study Area | Finding | Reference |
|---|---|---|
| Molten Salts | Sr²⁺ first shell coordinated with Cl⁻; coordination number decreases with increasing temperature. | acs.orgclemson.edu |
| Sediment Geochemistry | At pH > 9, Sr²⁺ incorporates into carbonate phases; at lower pH, outer-sphere sorption dominates. | esrf.fr |
| Mineral Reactions | Sr initially precipitates as SrCO₃, then incorporates into neoformed sodalite phases over time. | acs.org |
Nuclear Magnetic Resonance (NMR) spectroscopy is a valuable technique for studying the local environment of specific nuclei in inorganic systems. researchgate.net For strontium, ⁸⁷Sr NMR spectroscopy, despite challenges like low natural abundance and a significant nuclear quadrupole moment, can provide detailed structural information when conducted at high magnetic field strengths. researchgate.netacs.org
Solid-state ⁸⁷Sr NMR studies have been used to characterize a variety of strontium-containing compounds. The measured parameters, such as the chemical shift and nuclear quadrupole coupling constants, are sensitive to the strontium site symmetry and coordination number. acs.org An experimental ⁸⁷Sr chemical shift scale has been proposed, with a range of approximately 550 ppm. researchgate.netacs.org Generally, it has been observed that the magnetic shielding of the strontium nucleus increases with its coordination number. researchgate.netacs.org
Research applications include:
Characterizing twenty-five different strontium-containing solids to establish relationships between NMR parameters and local structure. acs.org
Studying the substitution of Sr²⁺ into cation sites normally occupied by Ca²⁺ in carbonate solid solutions to understand the structural influences on NMR parameters. osti.gov
Investigating the molecular-level structure of strontium binding sites in micaceous minerals, which is crucial for understanding the transport of radioactive strontium in the environment. acs.org In one study, ⁸⁷Sr NMR identified a single, highly distorted strontium environment in a dehydrated synthetic mica. acs.org
Energy Dispersive X-ray Fluorescence (EDXRF) is a non-destructive analytical technique used for the qualitative and quantitative determination of the elemental composition of a sample. xos.comrigaku.comshimadzu.eu In EDXRF, all elements within the sample are excited simultaneously by an X-ray source. xos.com The sample then emits fluorescent X-rays with energies characteristic of the elements present. An energy dispersive detector measures these emitted X-rays to generate a spectrum, allowing for the identification and quantification of the elements. xos.comhoriba.com
The main advantages of EDXRF are its simplicity, rapid analysis time, minimal sample preparation, and the non-destructive nature of the analysis. xos.comthermofisher.com It is a versatile technique applicable to solids, liquids, and powders. horiba.com While EDXRF is excellent for determining the total concentration of strontium in a sample, it does not provide information on the chemical speciation (i.e., the oxidation state or local bonding environment) of the element. thermofisher.com Its applications are widespread, including in mining, environmental monitoring, and quality control in various industries. shimadzu.euthermofisher.com
Nuclear Magnetic Resonance (NMR) Spectroscopy of Sr-Containing Systems
Chromatographic Separation and Quantification Techniques
Chromatographic techniques are essential for separating the Sr²⁺ cation from complex matrices prior to its quantification.
Ion chromatography (IC) is a widely used and efficient method for the separation and determination of ionic analytes, including the Sr²⁺ cation. ufms.br The technique is based on the electrostatic interactions between ions in the sample and the charged functional groups of a stationary phase packed in a column. ufms.br For cation analysis, a cation-exchange column is used. shimadzu.com
IC methods have been developed for the simultaneous determination of Sr²⁺ along with other common cations like lithium, sodium, potassium, calcium, and magnesium in various samples, including water, pharmaceuticals, and pyrotechnic residues. d-nb.infoakjournals.com The separation is typically achieved using an eluent, which is a buffered aqueous solution, and detection is often performed using a conductivity detector. shimadzu.comd-nb.info
Key research findings in the application of IC for Sr²⁺ analysis include:
The development of a high-performance chelation ion chromatography method for the simultaneous determination of trace magnesium and strontium in calcium carbonate samples, which is challenging due to the high concentration of calcium. rsc.org
A method using a mixed eluent of nitric acid and Na₂EDTA to quantify nine different cations, including strontium, in pyrotechnic samples, with the separation completed in under 18 minutes. akjournals.com
The use of a mobile phase containing tartaric acid, dipicolinic acid, and boric acid to separate ten different cations, achieving a detection limit of 0.02 mg L⁻¹ for Sr²⁺. d-nb.info
In geological studies, ion exchange chromatography is a critical step for separating strontium from other elements, such as rubidium, before isotopic analysis by mass spectrometry. jgeosci.orgnih.gov Different resins and eluents, like nitric acid or hydrochloric acid at specific molarities, are used to achieve effective separation. jgeosci.orgua.edu
Table 3: Ion Chromatography Methods for Sr²⁺ Quantification
| Matrix | Eluent/Mobile Phase | Column Type | Detection Limit (Sr²⁺) | Reference |
|---|---|---|---|---|
| Calcium Carbonate | 80 mM NaCl, 20 mM picolinic acid, pH 5.3 | Monolithic silica (B1680970) with hydroxyethyliminodiacetic acid groups | 39 µg L⁻¹ (with ZnEDTA-PAR) | rsc.org |
| Pyrotechnics | 4 mM HNO₃ and 0.015 mM Na₂EDTA | Metrosep C4-150/4.0 | <0.098 mg L⁻¹ | akjournals.com |
| Water, Pharmaceuticals | Tartaric acid, dipicolinic acid, boric acid | Cation-exchange | 0.02 mg L⁻¹ | d-nb.info |
| Geological Samples | 3.5M HNO₃ | Sr spec resin | N/A (for separation) | ua.edu |
Extraction Chromatography with Selective Resins (e.g., Sr Resin)
Extraction chromatography is a powerful technique for the selective separation and preconcentration of the strontium(+2) cation from complex matrices. This method utilizes resins that have a high affinity for strontium, allowing it to be isolated from interfering ions.
A prominent example of such a selective resin is the Sr Resin, commercialized by Eichrom Technologies. eichrom.commednexus.org This resin consists of a specific crown ether, 4,4'(5')-di-t-butylcyclohexano-18-crown-6, dissolved in 1-octanol (B28484) and coated onto an inert polymeric support. triskem-international.comeichrom.comeichrom.com The unique structure of the 18-crown-6 (B118740) ether has a cavity size that is highly complementary to the ionic radius of the Sr2+ ion, leading to strong and selective binding.
The separation process typically involves loading the sample onto a column packed with Sr Resin in a nitric acid medium. The uptake of strontium by the resin increases with the concentration of nitric acid, reaching a maximum affinity between 3 and 8 M HNO3. triskem-international.comeichrom.com Under these conditions, many potential interfering ions, such as alkali and other alkaline earth metals like calcium, have little to no affinity for the resin and pass through the column. triskem-international.comeichrom.comjgeosci.org Barium, which can interfere, is managed by loading the sample in 8M nitric acid, which minimizes its retention. triskem-international.comeichrom.com After the interfering ions are washed away, the purified strontium can be eluted (stripped) from the resin using a dilute solution of nitric acid (e.g., 0.05 M HNO3) or deionized water. eichrom.comjgeosci.orghidex.com This method is highly effective for separating radiostrontium, particularly 90Sr, from environmental and biological samples prior to radiometric measurement. eichrom.commednexus.org
Table 1: Characteristics and Performance of Sr Resin for Strontium(+2) Separation
| Parameter | Description | Reference |
|---|---|---|
| Extractant | 4,4'(5')-di-t-butylcyclohexano-18-crown-6 in 1-octanol | triskem-international.comeichrom.com |
| Support | Inert polymeric substrate (e.g., Amberchrom™ CG-71) | eichrom.com |
| Optimal Loading Condition | 3 M to 8 M Nitric Acid (HNO₃) | triskem-international.comeichrom.com |
| Elution Condition | 0.05 M Nitric Acid (HNO₃) or deionized water | eichrom.comjgeosci.org |
| Working Capacity | Approximately 8 mg of Sr per 2 mL of resin | triskem-international.comeichrom.com |
| Primary Application | Separation of Sr from Ca, Ba, and other matrix elements; Isolation of ⁹⁰Sr | eichrom.comeichrom.comjgeosci.org |
| Interferences | High concentrations of Ba, Pb, and tetravalent actinides (e.g., Pu, Np). Actinide interference can be blocked using oxalic acid. | triskem-international.comeichrom.com |
Electrochemical Sensors for Selective Sr2+ Detection
Electrochemical sensors offer a rapid and sensitive alternative for the detection of strontium ions. These devices translate the chemical interaction between the sensor and Sr2+ into a measurable electrical signal.
One major class is potentiometric ion-selective electrodes (ISEs). These sensors often employ membranes containing a specific ionophore that selectively binds to Sr2+. Crown ethers, such as di-tert-butyldicyclohexano-18-crown-6, have been successfully used as ionophores in polymeric membranes for Sr2+-selective sensors. researchgate.net The sensor works by measuring the potential difference between the ion-selective electrode and a reference electrode, which correlates to the concentration of Sr2+ in the sample. These sensors can achieve low detection limits, typically in the micromolar range (10⁻⁶ M), and exhibit a Nernstian response over a wide concentration range. researchgate.net They have been shown to be robust, with some capable of functioning for several months and withstanding significant doses of ionizing radiation, making them suitable for monitoring in radiochemical industries. researchgate.net
More recent advancements include the development of nanochannel-based sensors. One innovative approach uses solid-state nanochannels modified with metal-organic frameworks (MOFs) and strontium-specific aptamers. xmu.edu.cn The aptamers provide high specificity for Sr2+, and the MOF-modified nanochannels amplify the signal by altering the ionic current that flows through them upon Sr2+ binding. xmu.edu.cn This synergistic effect results in exceptionally high sensitivity, with reported limits of detection as low as 0.03 nmol·L⁻¹, which is thousands of times more sensitive than unmodified nanochannels. xmu.edu.cn Another type of sensor operates in the gigahertz (GHz) range, monitoring shifts in resonance frequency caused by changes in the concentration of strontium ions in a solution, showing promise for online monitoring in industrial settings like seawater pipelines. mdpi.com
Table 2: Comparison of Electrochemical Sensors for Strontium(+2) Detection
| Sensor Type | Sensing Principle | Ionophore/Recognition Element | Reported Detection Limit | Reference |
|---|---|---|---|---|
| Potentiometric ISE | Measures potential difference | Di-tert-butyldicyclohexano-18-crown-6 | 2 x 10⁻⁶ M | researchgate.net |
| Sol-Gel-Derived Membrane Sensor | Potentiometric | Organically modified sol-gel materials | Not specified | nih.gov |
| MOF-Functionalized Nanochannel | Measures changes in ionic current | Metal-Organic Framework (MOF) and Sr²⁺-specific aptamers | 0.03 nmol·L⁻¹ | xmu.edu.cn |
| GHz Microstrip Sensor | Measures shift in resonance frequency | Not applicable (probes dielectric properties) | 0.042 mol/L | mdpi.com |
Radiometric Methods for Strontium Isotope Analysis (e.g., 90Sr)
Radiometric methods are the standard for quantifying radioactive isotopes of strontium, most notably Strontium-90 (90Sr), a beta-emitting radionuclide of significant environmental and health concern. mdpi.come3s-conferences.org These techniques measure the radiation emitted during the radioactive decay of the target isotope. Because 90Sr is a pure beta emitter, chemical separation from interfering radionuclides is an essential prerequisite for accurate measurement. mdpi.comakjournals.com
Liquid Scintillation Counting (LSC) is a widely used technique for 90Sr analysis. mdpi.comnih.govacs.org In this method, the purified strontium sample is mixed with a liquid scintillation cocktail. The beta particles emitted by 90Sr (and its daughter nuclide, yttrium-90) interact with the scintillator molecules, producing photons of light. A liquid scintillation counter detects these light flashes and quantifies the activity of the radionuclide. nih.gov LSC is highly efficient and can be used to simultaneously determine the activities of 89Sr and 90Sr by analyzing the different energy spectra of their beta emissions. cirms.orgnih.govresearchgate.net
Cerenkov Counting is another valuable radiometric method, particularly for the high-energy beta particles emitted by the 90Sr decay product, Yttrium-90 (90Y). mdpi.comacs.org Cerenkov radiation is the electromagnetic radiation (light) produced when a charged particle, like a beta particle, travels through a dielectric medium (like water) at a speed greater than the phase velocity of light in that medium. akjournals.com The high-energy beta emissions from 90Y (Emax = 2.28 MeV) are energetic enough to produce detectable Cerenkov light in aqueous solutions, whereas the lower energy betas from 90Sr (Emax = 0.546 MeV) are not. akjournals.comhidex.com This allows for the measurement of 90Y, and by extension the parent 90Sr (after secular equilibrium is reached), with minimal sample preparation (no scintillator cocktail needed) and can be performed using a standard liquid scintillation counter. hidex.comstralsakerhetsmyndigheten.se
Table 3: Overview of Radiometric Methods for ⁹⁰Sr Analysis
| Method | Principle | Measured Nuclide(s) | Key Advantages | Key Considerations | Reference |
|---|---|---|---|---|---|
| Liquid Scintillation Counting (LSC) | Beta particles excite a scintillator, producing light which is detected. | ⁹⁰Sr, ⁸⁹Sr, ⁹⁰Y | High counting efficiency; can distinguish between different beta energies. | Requires scintillation cocktail; susceptible to chemical quenching. | mdpi.comacs.orgnih.gov |
| Cerenkov Counting | High-energy beta particles traveling faster than light in a medium produce detectable photons. | ⁹⁰Y (for ⁹⁰Sr determination), ⁸⁹Sr | No scintillator needed; rapid; less susceptible to chemical quenching. | Only detects high-energy beta emitters; lower efficiency than LSC. | akjournals.comhidex.comstralsakerhetsmyndigheten.se |
Integration of Strontium +2 Cation in Functional Materials
Role of Sr²⁺ in Perovskite Structures and Related Complex Oxides
The perovskite structure, with a general formula of ABX₃, is a versatile framework for creating a wide array of functional materials. In this structure, the strontium(+2) cation typically occupies the 'A' site. One of the most well-studied strontium-containing perovskites is strontium titanate (SrTiO₃). wikipedia.orgazom.com
At room temperature, strontium titanate exhibits a cubic perovskite structure and is a paraelectric material. wikipedia.orgazom.com However, it demonstrates interesting physical phenomena at different temperatures and conditions, including a structural transition to a tetragonal form below 105 K, and piezoelectric and superconducting characteristics at very low temperatures. azom.comjps.jp The material is known for its high dielectric constant and low electrical loss, making it suitable for applications in high-voltage capacitors and other electronic devices. wikipedia.orgresearchgate.netsigmaaldrich.com Doping strontium titanate can introduce mobile charge carriers, leading to metallic behavior. wikipedia.org
The properties of perovskite materials can be significantly altered by chemical substitutions. For instance, in the CaₓSr₁₋ₓTiO₃ system, substituting strontium with calcium has a dramatic effect on the dielectric constant and the material's phases, which can range from orthorhombic to tetragonal to cubic. sigmaaldrich.com This tunability allows for the engineering of materials with specific ferroelectric or antiferroelectric properties. sigmaaldrich.com
Another important class of strontium-containing complex oxides is strontium hexaferrite (SrFe₁₂O₁⁹), an M-type hard ferrite. nih.govtandfonline.com This material possesses attractive magnetic and electrical properties, including high magnetocrystalline anisotropy, making it useful for permanent magnets and high-density recording media. nih.govias.ac.infrontiersin.org The magnetic properties of strontium hexaferrite are derived from the arrangement of Fe³⁺ ions within its five distinct crystallographic sites. tandfonline.com The intrinsic properties of strontium hexaferrite can be tuned by substituting other cations into its structure. nih.govias.ac.in
Strontium zirconate (SrZrO₃) is another perovskite that has been investigated for its catalytic properties. Synthesis methods, such as the citrate (B86180) route, have been shown to be effective in producing perovskite-phase strontium zirconate with high catalytic activity for processes like transesterification in biodiesel production. unesp.br
Table 1: Properties of Selected Strontium-Containing Perovskites and Complex Oxides
| Compound | Chemical Formula | Crystal Structure (at RT) | Key Properties |
| Strontium Titanate | SrTiO₃ | Cubic Perovskite wikipedia.orgazom.com | High dielectric constant, paraelectric, quantum paraelectric at low temperatures wikipedia.org |
| Strontium Hexaferrite | SrFe₁₂O₁⁹ | M-type Hexagonal nih.govtandfonline.com | Hard magnetic material, high coercivity, high chemical stability nih.govfrontiersin.org |
| Strontium Zirconate | SrZrO₃ | Perovskite | Catalytic activity in transesterification unesp.br |
Strontium-Doped Luminescent Materials and Phosphors
The incorporation of strontium into host materials, often co-doped with rare-earth elements like europium (Eu²⁺) and dysprosium (Dy³⁺), gives rise to highly efficient phosphorescent materials with long-lasting afterglow. wikipedia.orgbiolscigroup.us These materials find applications in a variety of fields, including safety signage, emergency displays, and even advanced bio-imaging. biolscigroup.usmdpi.com
Strontium aluminates are a prominent class of such phosphors. wikipedia.org Different compositions of strontium aluminate, such as SrAl₂O₄, SrAl₄O₇, SrAl₁₂O₁₉, and Sr₄Al₁₄O₂₅, can be synthesized, each with distinct luminescent properties. wikipedia.orgmdpi.comamericanelements.com The host matrix influences the emission wavelength of the dopant ions. wikipedia.org For example, europium-doped strontium aluminates can produce green, aqua, and blue light. wikipedia.orgmdpi.com Specifically, SrAl₂O₄:Eu²⁺,Dy³⁺ is known for its bright green phosphorescence, while Sr₄Al₁₄O₂₅:Eu,Dy exhibits blue emission. mdpi.comresearchgate.net
The mechanism behind the long afterglow in these materials involves the trapping of energy by dopant ions (like Dy³⁺) after excitation, followed by a slow, thermally activated release of this energy, which is then transferred to the activator ion (like Eu²⁺) to produce light. mdpi.com The synthesis method and the presence of fluxes, such as boron, can significantly impact the luminescent properties by influencing the formation of trapping centers. mdpi.com
Beyond aluminates, strontium has been used to create other phosphors. For instance, strontium cerium oxide (SrCeO₃) has been investigated as a host for luminescent materials. researchgate.net Doping with rare-earth elements can produce phosphors with potential applications in solid-state lighting, such as white LEDs. researchgate.netnih.gov
Table 2: Luminescent Properties of Selected Strontium-Doped Phosphors
| Phosphor Composition | Excitation Wavelength (nm) | Emission Wavelength (nm) | Emission Color |
| SrAl₂O₄:Eu²⁺,Dy³⁺ | ~320 mdpi.com | ~520 mdpi.com | Green mdpi.com |
| Sr₄Al₁₄O₂₅:Eu,Dy | ~320 mdpi.com | ~495 mdpi.com | Blue mdpi.com |
| Ce,Mn:SrAl₁₂O₁₉ | 253.7 wikipedia.org | 515 wikipedia.org | Green |
| Sr₂CeO₄ | Not specified | 467 researchgate.net | Blue-green |
Sr²⁺ Incorporation in Glasses and Glass-Ceramics for Advanced Applications
The addition of the this compound to glass and glass-ceramic compositions can significantly modify their physical, chemical, and biological properties, leading to advanced materials for various applications, particularly in the biomedical field. elsevier.esresearchgate.net
In bioactive glasses, strontium is often used as a glass network modifier. elsevier.es Its incorporation can enhance the bioactivity of the glass, promoting the formation of a bone-like apatite layer on its surface when in contact with physiological fluids. researchgate.netacs.org This is a key characteristic for materials used in bone regeneration. acs.org The substitution of calcium with strontium can expand the silicate (B1173343) network, which may increase the dissolution rate of the glass and the release of therapeutic ions. nih.govmdpi.com
Strontium-containing bioactive glasses have been shown to stimulate bone cell activity, including the proliferation and differentiation of osteoblasts. elsevier.esresearchgate.netmdpi.com The controlled release of strontium ions from these glasses is a critical factor for their therapeutic effect. acs.org Studies have shown that even small concentrations of released strontium can have a positive impact on bone metabolism. researchgate.netfrontiersin.org
The development of glass-ceramics, which contain both amorphous and crystalline phases, offers a way to improve the mechanical properties of bioactive glasses while retaining their bioactive characteristics. frontiersin.org Strontium can be incorporated into these glass-ceramics to enhance their performance. elsevier.es For example, strontium-containing glass-ceramics have been developed for dental applications, showing potential in preventing caries formation. nih.gov
Strontium borate (B1201080) glasses are another class of materials where the incorporation of Sr²⁺ leads to desirable properties. vulcanchem.com The addition of strontium oxide (SrO) to borate glass formulations can increase their density and modify their structural and optical characteristics. researchgate.netresearcher.life These glasses have been investigated for applications in optics and radiation shielding. researchgate.net
Strontium in Catalysis and Adsorption Technologies
The this compound, primarily in the form of strontium oxide (SrO), has emerged as a highly effective heterogeneous catalyst in various chemical transformations, most notably in the production of biodiesel. researchgate.net
Strontium oxide is recognized for its strong basicity, which is a key factor in its high catalytic activity for transesterification reactions. researchgate.netacs.org It has demonstrated superior performance compared to other alkaline earth metal oxides like calcium oxide and magnesium oxide. researchgate.net Research has shown that SrO can achieve high conversion rates of vegetable oils to fatty acid methyl esters (biodiesel) under optimized reaction conditions. frontiersin.org
The efficiency of strontium-based catalysts can be further enhanced by synthesizing them as nanoparticles or by supporting them on other materials. researchgate.net For example, strontium oxide agglomerates deposited on a titanium plate have been shown to be effective and reusable catalysts for continuous transesterification processes. mdpi.comresearchgate.net The formation of strontium titanate at the interface between the SrO and the titanium support can reinforce the catalyst's stability. mdpi.com
In addition to biodiesel production, strontium-containing catalysts have been explored for other applications. Fe/Ti co-doped strontium oxide nanoparticles have demonstrated potential as efficient photocatalysts for the degradation of organic pollutants in water. Furthermore, modifying mixed oxide catalysts, such as Mg-Al mixed oxides, with strontium can influence the catalyst's acidic and basic properties, thereby altering the product distribution in reactions like the catalytic conversion of ethanol (B145695). acs.org
Development of Strontium-Containing Ceramics and Composites
The integration of the this compound into ceramic and composite materials is a promising strategy for developing advanced materials with enhanced properties for a range of applications, particularly in the biomedical and materials science fields.
In the realm of bioceramics, strontium is often incorporated into calcium phosphate-based materials, such as hydroxyapatite (B223615) (HA) and tricalcium phosphate (B84403) (TCP), which are widely used for bone repair and regeneration. frontiersin.orgmdpi.com The chemical similarity between strontium and calcium allows Sr²⁺ to substitute for Ca²⁺ in the crystal lattice of these ceramics. nih.gov This substitution can influence the material's solubility and degradation rate, leading to the local release of strontium ions. nih.govfrontiersin.org The released strontium has been shown to stimulate osteogenesis (bone formation) and can contribute to a pro-regenerative microenvironment at the implantation site. frontiersin.orgmdpi.com
Strontium-containing bioactive ceramics have demonstrated the ability to enhance the proliferation and differentiation of bone marrow stromal cells and promote the expression of osteogenic and angiogenic factors. mdpi.com For instance, strontium-containing calcium silicate (CaSiO₃) ceramics have been synthesized and shown to have bioactive properties. scientific.net
Composite materials that combine a strontium-containing phase with a polymer or another ceramic can offer a combination of desirable properties, such as improved mechanical strength and enhanced bioactivity. frontiersin.org For example, strontium-doped bioactive glass particles have been incorporated into polymeric bone cements to act as a reinforcing and bioactive phase. frontiersin.org Similarly, strontium-containing glass-ceramic composites based on biogenic hydroxyapatite have been developed, where the strontium and glass phase influence the crystal structure and in vitro behavior of the material. nih.govresearchgate.net The development of strontium carbonate-based composite bioceramics has also been explored to overcome the low mechanical strength of pure strontium carbonate, showing improved compressive strength and enhanced cellular responses. nih.gov
Environmental Chemistry and Biogeochemical Cycling of Strontium +2 Cation
Geochemical Behavior and Environmental Fate of Sr2+
The strontium(+2) cation (Sr2+) is a ubiquitous trace element found in various environmental compartments, including rocks, soil, water, plants, and animals. isobarscience.com Its geochemical behavior is largely governed by its chemical similarity to calcium (Ca2+), allowing it to substitute for Ca2+ in the crystal lattice of calcium-rich minerals. researchgate.net The primary sources of strontium in the environment are the weathering of rocks and minerals. Variations in riverine Sr2+ concentrations and its isotopic ratios are primarily influenced by the weathering of different rock types. nih.gov Rivers draining silicate (B1173343) bedrocks tend to have lower strontium content and higher ⁸⁷Sr/⁸⁶Sr ratios, while those draining carbonate bedrocks typically exhibit higher strontium concentrations and lower ⁸⁷Sr/⁸⁶Sr ratios. nih.gov
The environmental fate of Sr2+ is influenced by several factors, including pH, ionic strength, and the presence of other ions. In aqueous solutions with a pH below 4.5, Sr2+ ions are the predominant species. europa.eu Under most environmental conditions, free Sr2+ cations are mobile. europa.eu However, its mobility can be retarded through interactions with soil organic matter, clay minerals, and various oxides present in the environment. researchgate.net The formation of relatively low-solubility minerals like strontium carbonate (SrCO₃) and strontium sulfate (B86663) (SrSO₄) at neutral to high pH can also limit its mobility. europa.euleeds.ac.uk For instance, strontium sulfate tends to form under more neutral conditions (pH 5 to 7.5), while strontium carbonate precipitation controls dissolved strontium concentrations under highly alkaline conditions. europa.eu
The ionic radius of Sr2+ is similar to that of Eu2+, suggesting that their geochemical behaviors may be comparable, with both potentially substituting for Ca2+ in minerals. pnnl.gov Large ion lithophile elements like strontium are soluble in water and can be easily mobilized during the initial stages of weathering. mdpi.com
Sorption and Desorption Mechanisms of Sr2+ in Natural Media (e.g., minerals, clays (B1170129), soils)
The interaction of the this compound with natural media like minerals, clays, and soils is primarily governed by sorption and desorption processes. These mechanisms are crucial in controlling the mobility and bioavailability of strontium in the environment.
Sorption Mechanisms:
The primary mechanism for Sr2+ sorption onto many natural materials, particularly clay minerals like montmorillonite (B579905), is cation exchange . researchgate.netmdpi.com In this process, Sr2+ ions in the aqueous phase replace other cations, such as Na+, Ca2+, and Mg2+, that are held on the negatively charged surfaces of the minerals. nih.gov This process is influenced by the cation exchange capacity (CEC) of the soil or mineral, with materials having a higher CEC generally exhibiting greater sorption capacity for Sr2+. naturalspublishing.com
Besides cation exchange, surface complexation also plays a significant role, especially at higher pH values. researchgate.netmdpi.comnih.gov In this mechanism, Sr2+ forms complexes with functional groups, such as hydroxyl (-OH) and carbonate ([CO₃]²⁻), present on the surfaces of minerals. researchgate.netnih.gov Studies on claystone have shown that both cation exchange with Ca2+ and Mg2+ in minerals and complexation reactions with surface functional groups are the main sorption mechanisms. researchgate.netnih.gov The sorption of Sr2+ on clays like bentonite (B74815) is slightly dependent on ionic strength at high pH, while at low pH, cation exchange is the dominant process.
The type of mineral significantly affects the sorption process. For example, the relative binding strength for Ba2+ on kaolinite (B1170537) and montmorillonite is slightly greater than that for Sr2+. randallcygan.com The sorption of Sr2+ on various adsorbents can be described by different isotherm models. The Langmuir model, which suggests monolayer adsorption on a homogeneous surface, has been found to fit the adsorption of Sr2+ on materials like zeolites, bentonite, and attapulgite. mdpi.comresearchgate.net Conversely, the Freundlich model, which describes non-uniform adsorption, is more suitable for montmorillonite, activated carbon, and kaolinite. mdpi.comresearchgate.net
Desorption Mechanisms:
Desorption, the release of sorbed Sr2+, is influenced by factors such as the presence of competing cations and changes in environmental conditions. The presence of other cations, particularly those with a higher charge or smaller hydrated radius, can lead to the desorption of Sr2+. For instance, Fe3+ cations, due to their high ionic potential, can effectively displace Sr2+ from mineral surfaces. jeeng.net Similarly, the presence of Na+ can lead to lower sorption and significant migration of Sr2+ in sediments. tandfonline.com
Mobility and Transport of Sr2+ in Aquatic and Terrestrial Ecosystems
The this compound is generally mobile under most environmental conditions. europa.eu In aquatic systems, its transport is influenced by water flow and interactions with suspended particles and sediments. The chemical similarity between Sr2+ and Ca2+ means they exhibit comparable biogeochemical behavior in aqueous environments. nih.gov The concentration of dissolved Sr2+ in rivers can vary significantly, with a global average of approximately 0.89 μmol L⁻¹. nih.gov In some river systems, dissolved Sr concentrations can range from 0.07 to 0.90 μmol L⁻¹. nih.gov
In terrestrial ecosystems, the vertical migration of Sr2+ in ionic form is a predominant transport process. researchgate.net The mobility of Sr2+ in soils is influenced by factors such as soil type, pH, and the presence of competing cations. naturalspublishing.com For instance, in most soil types, strontium is more mobile than cesium. naturalspublishing.com The transport of Sr2+ through porous media like loess soil and sediments has been the subject of numerous studies. acs.org The presence of competing cations, such as Na+, can significantly increase the mobility of Sr2+ in the vadose zone. tandfonline.com
The transport of Sr2+ can also be affected by its complexation with organic ligands. For example, the complex SrEDTA²⁻ exhibits different transport characteristics compared to the free Sr2+ ion in partially saturated and heterogeneous sediments. acs.org Furthermore, the structural characteristics of the soil, such as the presence of a sedimentary crust, can influence the transport of Sr2+, favoring its exportation by preventing infiltration. radioprotection.org
Biogeochemical Cycling of Sr2+ in Natural Environments
The biogeochemical cycling of the this compound involves its movement through both living (biotic) and non-living (abiotic) components of ecosystems. emergysociety.com The cycle is driven by geological processes such as rock weathering, which releases strontium into the environment, and biological processes like uptake by organisms.
On a global scale, the strontium cycle can be viewed as a mass balance between material entering the oceans from continental drainage and material being removed through sedimentation on the ocean floor. emergysociety.com This sediment eventually undergoes diagenesis and can be returned to the continental surface through geological uplift and volcanism, thus closing the cycle. emergysociety.com The ratio of strontium to calcium (Sr/Ca) is a key parameter in understanding this cycle, as these elements often behave similarly in biogeochemical processes. emergysociety.comresearchgate.net
In terrestrial ecosystems, the cycling of strontium is closely linked to the cycling of essential nutrients like calcium. goldschmidt.infogfz-potsdam.de Plants take up Sr2+ from the soil, incorporating it into their tissues. goldschmidt.info This uptake is a key step in the "geogenic nutrient pathway," where fresh mineral nutrients are supplied from the weathering of bedrock. gfz-potsdam.de Once incorporated into the biosphere, strontium is cycled through the ecosystem via processes like litterfall and decomposition, which is part of the "organic nutrient cycle." gfz-potsdam.de
The interaction between plants and the underlying geology can significantly influence strontium cycling. For example, deep-rooted plants can accelerate the weathering of bedrock, leading to increased mobility and acquisition of geogenic nutrients, including strontium. goldschmidt.info The isotopic composition of strontium (both ⁸⁷Sr/⁸⁶Sr and δ⁸⁸/⁸⁶Sr) in different parts of the ecosystem (bedrock, soil, water, plants) provides valuable information about the sources of strontium and the processes that control its partitioning and movement. gfz-potsdam.de
In aquatic environments, the Sr/Ca ratio in water is often positively correlated with salinity. researchgate.net This relationship is reflected in the chemical composition of aquatic organisms. researchgate.net Marine dietary items can significantly contribute to the strontium isotope composition of organisms, a factor that needs to be considered in studies of mobility and diet. helsinki.fiworktribe.com
Remediation Strategies for this compound Contamination (excluding human safety/clinical aspects)
Several remediation strategies have been developed to address contamination by the this compound, particularly its radioactive isotope ⁹⁰Sr, in soil and water. These methods aim to immobilize or remove Sr2+ from the contaminated media.
One approach is in situ immobilization , which involves the use of amendments to precipitate strontium into less soluble forms. A permeable reactive barrier using apatite has been employed at the Hanford Site to immobilize ⁹⁰Sr in groundwater. pnnl.gov This involves injecting liquid amendments that slowly precipitate apatite, into which Sr2+ is incorporated. pnnl.gov
Bioremediation techniques utilize microorganisms to alter the chemical environment and promote the sequestration of strontium. Microbially induced carbonate precipitation (MICP) is a promising method where ureolytic bacteria generate carbonate ions, leading to the precipitation of strontium as strontium carbonate. nih.gov Studies have shown enhanced Sr2+ removal in sediments when indigenous ureolytic bacteria are stimulated. nih.gov
Phytoremediation is an environmentally friendly approach that uses plants to extract contaminants from soil and water. nih.gov Certain plant species have shown the ability to accumulate significant amounts of strontium from the soil, making them potential candidates for the phytoremediation of strontium-polluted soils. researchgate.netnih.gov
Soil washing or desorption techniques aim to remove strontium from contaminated soils using eluting solutions. Iron(III) chloride solutions have been investigated for desorbing ⁹⁰Sr from clay minerals, with studies showing that Fe³⁺ cations can effectively displace Sr²⁺ due to their high ionic potential. jeeng.netjeeng.net
Adsorption-Based Remediation
Adsorption is a widely used and effective method for removing Sr2+ from aqueous solutions due to its operational simplicity and cost-effectiveness. researchgate.netresearchgate.net This technique involves the use of various adsorbent materials that can bind Sr2+ ions to their surfaces.
A range of materials have been tested for their Sr2+ adsorption capacity. These include:
Natural minerals: Zeolite, bentonite, attapulgite, montmorillonite, and kaolin (B608303) have all been studied as potential adsorbents. mdpi.com Among these, zeolite has shown the highest adsorption capacity for Sr2+. mdpi.comresearchgate.net The efficiency of these materials is often linked to their high cation exchange capacity and large surface area. mdpi.com
Composite adsorbents: To enhance selectivity and adsorption capacity, composite materials have been developed. A PAN/zeolite composite adsorbent has been shown to have a high affinity for strontium ions, with optimal adsorption occurring at a pH between 5 and 6. scirp.org
Polymers: Sulfonated hyper-cross-linked polymers (SHCPs) have been developed for the selective removal of strontium and cesium from aqueous solutions. acs.org Modified hydrogels have also shown potential, with NaOH-treated hydrogels exhibiting significant adsorption capacities for Sr2+. rsc.org
The primary mechanisms involved in the adsorption of Sr2+ onto these materials are physical adsorption, ion exchange, and complexation. mdpi.comresearchgate.net The effectiveness of the adsorption process is influenced by factors such as pH, initial strontium concentration, contact time, and temperature. scirp.org
Precipitation and Co-precipitation Processes
The this compound (Sr²⁺) can be effectively removed from aqueous environments through precipitation and co-precipitation, processes that convert the soluble ion into a solid phase. These methods are central to both natural geochemical cycles and engineered water treatment systems. The primary mechanisms involve the formation of low-solubility strontium salts, such as strontium carbonate and strontium phosphate (B84403), or the incorporation of Sr²⁺ into the crystal lattice of other precipitating minerals, most notably calcite.
Phosphate Precipitation: The addition of phosphate ions (PO₄³⁻) to a solution containing Sr²⁺ can induce the precipitation of strontium phosphate (Sr₃(PO₄)₂), a sparingly soluble salt. nih.gov Research has shown that while only about 37.3% of strontium precipitates at highly alkaline pH without phosphate, the addition of phosphate can lead to complete precipitation as Sr₃(PO₄)₂ at a lower pH. nih.gov The molar ratio of phosphate to strontium is a critical factor; complete precipitation can be achieved at a [PO₄³⁻]:[Sr²⁺] molar ratio of 0.62. nih.gov However, the presence of competing ions, particularly calcium (Ca²⁺), can hinder strontium precipitation, though this interference can be overcome by increasing the phosphate dosage. iwaponline.com The process begins with the formation of a poorly crystalline initial precipitate, which may resemble strontium hydroxyapatite (B223615), that subsequently transforms into more stable crystalline phases. nih.gov Depending on the initial reactant ratios and pH, the final products can range from strontium hydrogen phosphate (SrHPO₄) to strontium hydroxyapatite. nih.govosti.gov
Carbonate Precipitation: Strontium carbonate (SrCO₃) is a white, poorly soluble powder that can be precipitated from solution. wikipedia.org Synthetically, this is often achieved by reacting a soluble strontium salt with a carbonate source, such as sodium carbonate or ammonium (B1175870) carbonate. wikipedia.orgresearchgate.net Studies have demonstrated that increasing the concentration of sodium carbonate can increase the yield of SrCO₃ precipitation, with recoveries reaching up to 97.1% under optimized conditions of temperature and reactant concentration. researchgate.net The addition of chelating agents like ethylenediamine (B42938) tetraacetic acid (EDTA) can influence the morphology of the resulting particles, allowing for the formation of uniform, spherical SrCO₃ microspheres by controlling the crystallization process. ccspublishing.org.cn This precipitation reaction is also a valuable sample preparation technique for separating strontium from other elements, like rubidium, for isotopic analysis. nih.gov
Co-precipitation with Calcite: A significant pathway for the immobilization of Sr²⁺ in the environment is its co-precipitation with calcium carbonate (CaCO₃), primarily as calcite. Due to the chemical similarity and identical charge of Sr²⁺ and Ca²⁺, strontium can substitute for calcium in the calcite crystal lattice. researchgate.net The efficiency of this incorporation is largely driven by the calcite precipitation rate; faster precipitation rates generally lead to greater uptake of strontium into the solid phase. researchgate.netgeologyscience.ru This process can be microbially mediated. Bacteria that perform ureolysis, such as Bacillus pasteurii, increase the local pH and carbonate concentration, inducing calcite precipitation and the subsequent co-precipitation of strontium. researchgate.netosti.gov The presence of strontium can, in turn, influence the crystal growth, leading to the formation of smaller, more soluble calcite crystals. nih.gov However, at high precipitation rates and in the presence of magnesium, Sr²⁺ uptake can be significantly enhanced as the crystallization proceeds through an amorphous calcium carbonate (ACC) precursor, offering a potential method for remediating strontium-contaminated water. whiterose.ac.uk
Bioremediation Approaches (e.g., microalgae, bacteria)
Bioremediation leverages biological processes to remove or sequester contaminants from the environment. For this compound, this involves using microorganisms like microalgae and bacteria that can actively or passively uptake the ion.
Microalgae: Various species of microalgae have demonstrated a capacity for removing strontium from aqueous solutions. rsc.orgrsc.org The mechanisms can include biosorption onto the cell wall and intracellular bioaccumulation or precipitation. rsc.orgmdpi.com
Tetraselmis chui , a species of green microalgae, has been shown to effectively sequester the radioactive isotope strontium-90. rsc.orgrsc.org This alga forms intracellular inclusions of amorphous calcium carbonate called "micropearls," which can become highly enriched in strontium, reducing the radioactivity of the culture medium by up to 50%. rsc.orgrsc.org
Scenedesmus spinosus is another microalga suggested for Sr²⁺ bioremediation. It primarily removes strontium through selective adsorption on the cell wall, with removal ratios reaching up to 76% after 24 hours in simulated wastewater. rsc.orgmdpi.com
Closterium moniliferum sequesters strontium through a different mechanism: the intracellular precipitation of barium-strontium sulfate [(Ba,Sr)SO₄] crystals. rsc.orgrsc.org
Chlorella vulgaris has also been identified as having a high radionuclide uptake capability, removing up to 90% of strontium from a solution. google.com
These biological methods are considered attractive alternatives to traditional physicochemical techniques due to their potential for lower costs and energy requirements. rsc.orgrsc.org
Bacteria: Certain bacteria contribute to strontium immobilization primarily through microbially induced calcite precipitation (MICP). The most studied process involves bacteria that hydrolyze urea (B33335) (ureolysis). researchgate.netgeologyscience.ru
Bacillus pasteurii is a key bacterium used in this approach. By hydrolyzing urea, it produces ammonia (B1221849) and carbonate. The ammonia increases the pH of the surrounding environment, while the carbonate ions trigger the precipitation of calcite. osti.gov
During this induced calcite formation, Sr²⁺ ions present in the water are incorporated into the calcite crystal structure, effectively sequestering them from the solution. researchgate.net This co-precipitation has been shown to be an effective remediation strategy, with studies demonstrating 56-59% removal of strontium in porous media flow cells. researchgate.net The ammonium produced during ureolysis can also help by displacing strontium sorbed onto aquifer sediments, making it more available for capture within the precipitating calcite. geologyscience.ru
Membrane Separation and Ion Exchange Techniques
Engineered systems for water treatment commonly employ membrane separation and ion exchange to remove dissolved ions like this compound, particularly for producing drinking water and treating industrial or radioactive wastewater. mdpi.comrsc.org
Membrane Separation: Pressure-driven membrane processes physically separate contaminants from water based on size and charge.
Nanofiltration (NF) and Reverse Osmosis (RO): These are dense membrane technologies highly effective at removing divalent cations like Sr²⁺. nih.govresearchgate.net RO, in particular, can achieve very high removal rates, often exceeding 98%. water.co.idpure-pro.com The performance of these membranes is influenced by operating conditions such as applied pressure and the pH of the feed water. nih.govresearchgate.net Increasing the applied pressure generally enhances water flux and strontium rejection. mdpi.com However, operating at alkaline pH can lead to membrane scaling and fouling, which reduces flux, although it can slightly improve Sr²⁺ removal in some RO membranes. nih.govresearchgate.net NF membranes have also been shown to reject over 90% of strontium, though their effectiveness can be reduced at the membrane's isoelectric point. nih.goviaea.org
Other Membrane Technologies: While less common for direct strontium removal due to their larger pore sizes, microfiltration (MF) and ultrafiltration (UF) can be used in hybrid processes. nih.gov By adding agents that cause strontium to precipitate or complex into larger particles, MF or UF can then be used to filter these particles out. nih.gov
Ion Exchange: Ion exchange processes use solid resin materials that exchange ions in the resin with ions in the solution.
Cation Exchange Resins: Strong acid cation exchange resins are widely used for water softening and can effectively remove Sr²⁺ along with other hardness ions like calcium and magnesium. rsc.orgaquapurefilters.com These resins typically exchange sodium ions for the divalent cations in the water. Full-scale ion exchange softeners have demonstrated strontium removal efficiencies of 92–98%. rsc.org Carboxylic acid resins are more selective for divalent ions than standard sulfonic acid resins and can be used in solutions with moderate salt concentrations. fortum.com
Strontium-Selective Materials: For applications requiring the specific removal of strontium, especially from radioactive waste or brines with high concentrations of competing ions, highly selective materials have been developed. These include inorganic ion exchangers like zeolites and sodium titanate, as well as organic resins functionalized with crown ethers. fortum.comresearchgate.neteconference.io For example, a resin containing 4,4′(5′)-bis(t-butyl-cyclohexano)-18-crown-6 shows excellent selectivity for strontium over most other elements, including high concentrations of sodium and calcium. tandfonline.com Zeolite 4A has also been shown to effectively adsorb Sr²⁺, with a maximum capacity of 2.34 mmol/g, through an ion exchange process. iwaponline.com
Data Tables
Table 1: this compound Removal Efficiency by Various Methods
| Method Type | Specific Technique/Material | Removal Efficiency (%) | Reference(s) |
|---|---|---|---|
| Precipitation | Sodium Carbonate Precipitation | Up to 97.1% | researchgate.net |
| Phosphate Precipitation | ~100% | nih.gov | |
| Bioremediation | Microalgae (Tetraselmis chui) | Up to 50% | rsc.orgrsc.org |
| Microalgae (Chlorella vulgaris) | Up to 90% | google.com | |
| Microalgae (Scenedesmus spinosus) | Up to 76% | mdpi.com | |
| Bacterial Co-precipitation | 56-59% | researchgate.net | |
| Membrane Separation | Reverse Osmosis (RO) | Up to 98% | water.co.id |
| Nanofiltration (NF) | >90% | iaea.org | |
| Ion Exchange | Cation Exchange Softeners | 92-98% | rsc.org |
Compound List
Fundamental Biological Interactions and Biogeochemical Roles of Strontium +2 Cation Non Clinical Focus
Mechanism of Sr2+ Uptake and Homeostasis in Model Biological Systems (e.g., microorganisms, plants, specific proteins)
The uptake and homeostasis of the strontium(+2) cation (Sr2+) in biological systems are intrinsically linked to the transport mechanisms of chemically similar elements, primarily the calcium(+2) cation (Ca2+). Due to its analogous physicochemical properties, Sr2+ often utilizes the existing cellular machinery for Ca2+ transport, including ion channels and pumps.
In microorganisms such as the yeast Saccharomyces cerevisiae, Sr2+ uptake involves both metabolism-independent and metabolism-dependent processes. nih.gov The initial phase consists of rapid, passive adsorption of Sr2+ to the cell surface, which is influenced by the strain's physiological state. nih.govasm.org This is followed by a slower, metabolism-dependent intracellular accumulation. nih.gov Studies have shown that brewing strains of S. cerevisiae can have a greater capacity for cell surface adsorption of Sr2+ compared to laboratory strains, a trait potentially linked to floc-forming surface proteins with cation-binding sites. nih.govasm.org Once inside the cell, Sr2+ is largely sequestered into the vacuole, with a smaller amount remaining in the cytoplasm. nih.gov The modification of plasma membrane fatty acid composition, for instance by incorporating linoleate, has been shown to increase intracellular Sr2+ accumulation in S. cerevisiae by reducing its efflux from the cell. nih.gov
In the green alga Closterium moniliferum, a unique mechanism for Sr2+ sequestration has been observed. This alga can preferentially take up strontium over calcium and compartmentalize it by forming crystals within its vacuoles, a process described as a "sulfate trap". anl.gov This ability to biomineralize strontium intracellularly highlights a specialized homeostasis mechanism. anl.gov
In plants, Sr2+ uptake from the soil is largely mediated by transport systems intended for other essential cations. nih.gov Plasma membrane transporters for calcium and potassium are considered primary entry routes for Sr2+ into plant cells. nih.govresearchgate.net Because of its chemical similarity to calcium, Sr2+ follows the same uptake and distribution pathways within the plant, moving from the roots to the shoots via the xylem. researchgate.net However, unlike calcium, strontium does not serve an essential nutritional function in plants. researchgate.net The availability and uptake of Sr2+ by plant roots are influenced by various soil factors, including pH, chemical composition, and the presence of microbial communities. nih.gov
Table 1: Mechanisms of Sr2+ Uptake and Sequestration in Model Organisms
| Organism/System | Uptake Mechanism | Intracellular Fate/Homeostasis | Key Findings |
|---|---|---|---|
| Saccharomyces cerevisiae (Yeast) | Passive cell surface adsorption; Metabolism-dependent active transport. | Sequestration primarily in the vacuole. nih.gov | Brewing strains show higher surface adsorption; modified membrane lipids can reduce efflux. nih.govasm.orgnih.gov |
| Closterium moniliferum (Green Alga) | Preferential uptake over Ca2+. | Formation of strontium sulfate (B86663) crystals in vacuoles ("sulfate trap"). anl.gov | Demonstrates a highly specific biomineralization pathway for detoxification/sequestration. anl.gov |
| Plants | Utilizes Ca2+ and K+ plasma membrane transporters. nih.govresearchgate.net | Translocation from roots to shoots via xylem; accumulation in cell walls. researchgate.netresearchgate.net | Uptake is competitive with Ca2+ and influenced by soil conditions. nih.govresearchgate.net |
| EF-hand Proteins (e.g., Calmodulin) | Competitive binding at Ca2+ sites. mdpi.comtandfonline.com | Induces conformational changes similar to Ca2+ binding. mdpi.comnih.gov | Affinity for Sr2+ is generally lower than for Ca2+. mdpi.comnih.gov |
Sr2+ Interactions with Biomacromolecules: Proteins, Enzymes, and Nucleic Acids
The this compound's ability to substitute for the calcium(+2) cation allows it to interact with a wide array of biomacromolecules, albeit with differing affinities and functional consequences.
Proteins and Enzymes: Sr2+ is known to interact with calcium-binding proteins, particularly those featuring the EF-hand motif, such as calmodulin and parvalbumin. mdpi.comtandfonline.comnih.gov While Sr2+ can bind to the same sites as Ca2+ and induce similar conformational changes in these proteins, its binding affinity is generally lower. mdpi.comnih.gov For instance, in a study on α-parvalbumin, the affinity for Ca2+ was found to be orders of magnitude higher than for Sr2+. mdpi.comnih.gov Despite this, Sr2+ competes with Ca2+ for these binding sites. mdpi.comnih.gov In serum, Sr2+ also binds to proteins to a similar extent as Ca2+, with a binding rate estimated between 20% and 40%. frontiersin.org
The substitution of Sr2+ for Ca2+ can alter the kinetic properties of enzymes. In the quinoprotein methanol (B129727) dehydrogenase from Paracoccus denitrificans, replacing the essential Ca2+ with Sr2+ resulted in an enzyme with a 3-fold greater Vmax for methanol-dependent activity and a lower activation energy. portlandpress.com This demonstrates that while the enzyme can function with strontium, its catalytic efficiency is modified. portlandpress.comnih.gov Similarly, strontium ranelate has been shown to directly stimulate the activity of bone-specific alkaline phosphatase (ALP), a key enzyme in bone mineralization. This effect was dose-dependent and involved an increase in the enzyme's affinity for its substrate (a lower Km), an effect that was additive with the cofactor Zn2+.
Nucleic Acids: The interaction of Sr2+ with nucleic acids has been observed in the context of forming complex inorganic-organic structures known as biomorphs. In laboratory syntheses combining alkaline earth metals with nucleic acids (RNA and genomic DNA), structures formed in which calcium was the most abundant element, followed by strontium. mdpi.com This suggests that both RNA and DNA can interact with Sr2+, potentially playing a role in the nucleation or organization of mineral phases, although Ca2+ appears to form more stable interactions in this context. mdpi.com
Role of Sr2+ in Non-Mammalian Cellular Signaling Pathways and Metabolic Processes
In non-mammalian systems, the this compound can interfere with or mimic the signaling roles of the calcium(+2) cation, leading to distinct physiological responses.
In the unicellular green alga Eremosphaera viridis, the introduction of Sr2+ into the external medium induces repetitive, transient spikes in the cytosolic Ca2+ concentration. nih.gov These [Ca2+]cy oscillations are accompanied by parallel hyperpolarizations of the plasma membrane. nih.gov The study concluded that Sr2+ triggers a repetitive release and re-uptake of Ca2+ from the endoplasmic reticulum, likely mediated by a ryanodine/cyclic ADP-ribose type of Ca2+ channel. nih.gov This indicates that Sr2+ can act as a potent modulator of calcium signaling pathways in algal cells. nih.gov
In the yeast Saccharomyces cerevisiae, Sr2+ has been shown to affect metabolic processes. The presence of glucose stimulates the uptake of Sr2+, which is then sequestered into the vacuole. nih.gov This accumulation is associated with a corresponding decrease in vacuolar and cytoplasmic magnesium (Mg2+). nih.gov Furthermore, studies on Trichoderma fungus exposed to multiple nuclides, including strontium, revealed changes in amino acid and carbohydrate metabolic pathways, indicating a broad physiological response to Sr2+ exposure at the metabolic level. researchgate.net In very high gravity wort fermentation using S. cerevisiae, the addition of certain cations, including Sr2+, has been noted to potentially influence yeast flocculation, which is a critical aspect of the fermentation process. scholarly.org
Influence of Sr2+ on Biomineralization Processes (e.g., apatite formation)
The this compound exerts a significant influence on biomineralization, particularly in the formation of calcium phosphate (B84403) minerals like apatite, due to its ability to substitute for the calcium(+2) cation in the crystal lattice. nih.govmdpi.com
In the formation of hydroxyapatite (B223615) (HA), the primary inorganic component of bone, Sr2+ can replace Ca2+ throughout the entire compositional range, forming strontium-substituted hydroxyapatite (Sr-HA). mdpi.comsci-hub.se This substitution leads to a linear expansion of the apatite lattice constants, a direct consequence of the larger ionic radius of Sr2+ (0.118 nm) compared to Ca2+ (0.100 nm). mdpi.comroyalsocietypublishing.org The incorporation of strontium can destabilize the apatite structure, resulting in an increase in the solubility of the mineral. mdpi.comsci-hub.se This increased dissolution rate is thought to be a factor in the enhanced bioactivity observed in some Sr-containing biomaterials. researchgate.net
The presence of Sr2+ can also affect the kinetics of apatite formation. Some studies suggest that Sr2+ can enhance apatite formation, while others indicate it may retard the process, likely depending on the concentration and the specific conditions. royalsocietypublishing.orgresearchgate.net For instance, in simulated body fluid, fully strontium-substituted bioactive glasses showed significantly enhanced apatite formation. royalsocietypublishing.org Conversely, it has been described that above a certain Sr/Ca ratio, the formation of an octacalcium phosphate precursor phase can be retarded, which in turn slows the formation of the final apatite-like phase. researchgate.net Strontium has also been found to have a synergistic effect with magnesium in stabilizing the amorphous calcium phosphate (ACP) precursor phase, preventing its rapid transformation into crystalline hydroxyapatite. acs.org
In marine organisms, Sr2+ is crucial for the development of skeletal structures. It is incorporated into the aragonite (a form of calcium carbonate) skeletons of stony corals and coralline algae, where it helps to strengthen the structure and promote growth. aquaforest.eumantasystems.netmantasystems.net Adequate strontium levels are associated with faster growth rates and more robust skeletons in these organisms. mantasystems.net
Table 2: Effect of this compound on Apatite Properties
| Property | Effect of Sr2+ Substitution for Ca2+ | Reference |
|---|---|---|
| Lattice Structure | Linear expansion of unit cell parameters. | mdpi.comroyalsocietypublishing.org |
| Solubility | Generally increases solubility and dissolution rate. | mdpi.comsci-hub.se |
| Crystallinity | Can decrease the degree of crystallinity, depending on concentration. | mdpi.com |
| Morphology | Can alter crystal morphology (e.g., from spherical to needle-like or flake-like). | frontiersin.orgscirp.org |
| Precursor Phase | Can stabilize amorphous calcium phosphate (ACP), especially with Mg2+. | acs.org |
| Formation Kinetics | Can enhance or retard apatite formation depending on concentration and system. | royalsocietypublishing.orgresearchgate.net |
Comparative Studies of Sr2+ vs. Ca2+ and Other Divalent Cations in Biological Contexts
The biological behavior of the this compound is best understood through direct comparison with the calcium(+2) cation, the element it most closely mimics. nih.gov While chemically similar, the differences in ionic size and charge density between Sr2+ and Ca2+ lead to significant discrimination in various biological processes. nih.govoup.com
Protein Binding and Enzyme Function: The binding affinity of proteins for Ca2+ is typically much higher than for Sr2+. In EF-hand proteins like α-parvalbumin, Ca2+ binding constants can be 100 to 1000 times greater than those for Sr2+. mdpi.comnih.gov This difference in affinity is a key determinant of the selectivity between the two cations in cellular signaling. nih.gov Despite the lower affinity, Sr2+ can still compete for and occupy these sites, inducing similar (though not identical) structural changes and impacting protein stability to a lesser degree than Ca2+. mdpi.comnih.gov When Sr2+ replaces Ca2+ in enzymes, it can alter their kinetics, as seen with methanol dehydrogenase, where Sr2+ substitution leads to higher maximal activity but changes the enzyme's response to activators. portlandpress.com
Biomineralization: In biomineralization processes, Sr2+ readily substitutes for Ca2+ in mineral lattices like hydroxyapatite and aragonite. nih.govmdpi.com This substitution is possible because Sr2+ and Ca2+ are isomorphous in the apatite structure. mdpi.com However, the larger size of the Sr2+ ion introduces strain into the crystal lattice, which generally increases the mineral's solubility compared to its pure calcium counterpart. mdpi.comroyalsocietypublishing.org In contrast, another divalent cation, magnesium (Mg2+), has a smaller ionic radius than Ca2+ and its incorporation into apatite is limited; it is more known for its role in stabilizing the amorphous precursor phase rather than being a major substituent in the final crystalline structure. acs.org
Table of Compound Names
| Compound Name | Chemical Formula |
|---|---|
| This compound | Sr2+ |
| Calcium(+2) cation | Ca2+ |
| Potassium(+2) cation | K+ |
| Magnesium(+2) cation | Mg2+ |
| Strontium Ranelate | C12H6N2O8SSr2 |
| Hydroxyapatite | Ca10(PO4)6(OH)2 |
| Strontium-substituted hydroxyapatite | (Ca,Sr)10(PO4)6(OH)2 |
| Aragonite | CaCO3 |
| Octacalcium phosphate | C8H2(PO4)6·5H2O |
| Linoleate | C18H31O2- |
| Strontium Chloride | SrCl2 |
| Zinc(+2) cation | Zn2+ |
| Calcium Chloride | CaCl2 |
| Carbonate | CO3^2- |
| Phosphate | PO4^3- |
Theoretical and Computational Chemistry of Strontium +2 Cation
Quantum Chemical Calculations of Sr²⁺ Interactions and Electronic Structure
Quantum chemical calculations are fundamental to understanding the intrinsic properties of the Sr²⁺ cation and its interactions at an electronic level. These methods solve the electronic Schrödinger equation to predict molecular structures, energies, and other properties from first principles.
Density Functional Theory (DFT) has become a widely used computational method for studying many-body systems, including those containing the Sr²⁺ cation, due to its balance of accuracy and computational cost. wikipedia.orgdokumen.pubnovapublishers.com DFT calculations are instrumental in predicting and interpreting the behavior of complex systems at the atomic scale. wikipedia.org
Researchers have employed DFT to model the aquo and hydroxide (B78521) complexes of strontium, which is crucial for understanding its behavior in environments such as high pH spent nuclear fuel storage ponds. ucl.ac.ukresearchgate.net For instance, meta-GGA level DFT has been used to study the microsolvation of Sr²⁺ hydroxides, combining the COSMO continuum solvation model with explicit water molecules to accurately describe its hydrolysis. researchgate.net DFT studies have also been applied to understand the interaction of Sr²⁺ with mineral surfaces. For example, investigations into the adsorption of Sr²⁺ on hydrated brucite surfaces have utilized DFT to develop robust computational models. ucl.ac.ukresearchgate.net
DFT has also been used to explore the structural and electronic properties of materials upon Sr²⁺ substitution. In perovskite materials, the Vienna ab-initio simulation package (VASP) and DFT have been used to study how substituting Pb²⁺ with Sr²⁺ affects the material's properties, noting that the similar ionic radii of Sr²⁺ and Pb²⁺ suggest a substitution could occur without significantly altering the crystal structure. researchgate.net Another application is in the study of clay minerals, where DFT was used to investigate the swelling and hydration behavior of montmorillonite (B579905) exchanged with various cations, including Sr²⁺. cambridge.org These calculations revealed that the basal spacing in montmorillonite is governed by the size and hydration degree of the interlayer cations, with Sr²⁺-exchanged structures being more compact than those with monovalent cations. cambridge.org
| System | Property Investigated | Key Finding | Reference |
|---|---|---|---|
| Sr²⁺ aquo/hydroxide complexes | Solvation and hydrolysis | DFT models can accurately describe the hydrolysis and solvation of Sr²⁺, crucial for understanding its speciation in aqueous environments. | ucl.ac.ukresearchgate.net |
| Sr²⁺ on brucite surface | Adsorption and interaction | A computational model was developed using DFT to describe the interactions of Sr²⁺ complexes with hydrated brucite surfaces. | ucl.ac.ukresearchgate.net |
| CH₃NH₃Pb₁-xSrxI₃ Perovskite | Structural and electronic properties | DFT calculations showed that CH₃NH₃SrI₃ is a stable phase, suggesting Sr²⁺ can substitute Pb²⁺. | researchgate.net |
| Sr²⁺-exchanged montmorillonite | Swelling and hydration behavior | The basal spacing is influenced by the hydration of Sr²⁺, and the material's bulk modulus decreases with increasing water content. | cambridge.org |
Ab initio and post-Hartree-Fock methods are a class of quantum chemistry methods that are based on first principles, without the use of empirical parameters. wikipedia.org These methods, such as Hartree-Fock (HF), Møller–Plesset perturbation theory (MPn), and coupled cluster (CC) theory, aim to solve the electronic Schrödinger equation and provide highly accurate results, though often at a higher computational cost than DFT. wikipedia.orgnumberanalytics.com They are particularly important for systems where electron correlation effects are significant. numberanalytics.com
The electronic structure of the Sr₂⁺ molecular ion, which can be formed in cold hybrid ion-atom experiments, has been investigated using ab initio methods like coupled cluster and configuration interaction. researchgate.net These calculations show that despite having only three valence electrons, such alkaline-earth molecular ions are challenging for quantum chemistry methods due to their multireference character and high density of states. researchgate.net
Ab initio calculations have also been employed to study the complexation of Sr²⁺ with various ligands. For example, studies on the complexation of Sr²⁺ with OPR₃ ligands (where R = H, Me, Ph) have used ab initio quantum mechanics to assess the cation-ligand interaction energy. acs.org These calculations found that in the gas phase and without counterions, the binding strength increases in the order R = H < Me < Ph. acs.org However, the presence of nitrate (B79036) counterions can alter this trend due to repulsive interactions between the ligand and the anion. acs.org Furthermore, complexes with the spherical Sr²⁺ cation were found to be less stable than those with the linear uranyl cation (UO₂²⁺). acs.org
The incorporation of Sr²⁺ into crystalline lattices has also been studied using these methods. Periodic ab initio Hartree-Fock calculations have been used to investigate the substitution of Ca²⁺ by Sr²⁺ in aragonite. researchgate.net These studies revealed that the incorporation of Sr²⁺ is energetically less favored than smaller ions like Mg²⁺ and Zn²⁺, a factor strongly dependent on ionic size. researchgate.net Similarly, the energetics and electronic structure of Sr²⁺ as a substitutional impurity in calcium fluoride (B91410) (CaF₂) have been computed using ab initio Hartree-Fock theory within a supercell approach. researchgate.net
Density Functional Theory (DFT) Applications in Sr2+ Systems
Molecular Dynamics (MD) Simulations of Sr²⁺ in Solution and at Interfaces
Molecular dynamics (MD) simulations are a powerful computational tool for studying the time evolution of molecular systems, providing detailed information about the structure, dynamics, and thermodynamics of ions in solution and at interfaces. iaea.orgacs.org
MD simulations have been extensively used to study the hydration of the Sr²⁺ ion in aqueous solutions. These simulations provide insights into the structure of the hydration shells around the ion. For a SrCl₂ solution, MD studies have shown that the doubly charged Sr²⁺ ion has a much more pronounced hydration shell compared to singly charged ions like Cs⁺. icmp.lviv.ua The first maximum in the Sr-O radial distribution function (RDF) is found at approximately 2.83 Å, with a hydration number of about 10. icmp.lviv.ua Other studies using potential of mean force calculations have investigated the relative stability of alkaline earth metal-chloride complexes, including SrCl⁺, in aqueous solution. psu.edu These simulations help to understand the preference for contact ion pair formation, which is related to the ion's hydration free energy. psu.edu
The behavior of Sr²⁺ at interfaces has also been a focus of MD simulations. The sorption of Sr²⁺ at the barite (001)-water interface was studied using a combination of classical molecular dynamics (CMD) and other computational techniques. osti.gov These simulations, combined with experimental data, confirmed the thermodynamic stability of adsorbed inner-sphere surface complexes and the incorporation of Sr²⁺ into the outermost atomic layers of the barite. osti.gov Another study investigated Sr²⁺ complexes with CMPO derivatives at a water-chloroform interface to understand the mechanisms of solvent extraction of metal ions. iaea.org
Researchers have also developed polarizable ion-water potential models to more accurately describe the solvation properties of Sr²⁺. acs.org MD simulations using these advanced force fields were coupled with electron scattering simulations to generate extended X-ray absorption fine structure (EXAFS) spectra, which were found to be in good agreement with experimental measurements for both ion-oxygen and ion-hydrogen distances in the first hydration shell. acs.org
| System | Simulation Focus | Key Finding | Reference |
|---|---|---|---|
| Aqueous SrCl₂ solution | Hydration structure | Sr²⁺ has a highly structured hydration shell with a coordination number of ~10 and a Sr-O distance of ~2.83 Å. | icmp.lviv.ua |
| Sr²⁺-Cl⁻ ion pair in water | Complexation and stability | Preference for contact ion pair formation increases with ionic radius and is linked to hydration free energy. | psu.edu |
| Sr²⁺ at barite-water interface | Adsorption and incorporation | MD simulations confirmed the stability of inner-sphere surface complexes and incorporation into the barite lattice. | osti.gov |
| Sr²⁺ with CMPO at water-chloroform interface | Solvent extraction | Investigated the behavior of the complex at the interface to understand selective extraction. | iaea.org |
Modeling of Sr²⁺ Complexation, Solvation, and Speciation
The complexation of Sr²⁺ has been a key area of study, particularly in the context of separating it from nuclear waste. Theoretical studies have investigated the complexation of Sr²⁺ with phosphoryl-containing ligands like OPR₃ and derivatives of carbamoyl-methyl-phosphine-oxide (CMPO). acs.orgiaea.org Ab initio calculations have shown that the intrinsic binding energy of Sr²⁺ to OPR₃ ligands is significant but is influenced by substituent effects and the presence of counterions. acs.org Molecular dynamics free energy perturbation (FEP) calculations have been used to study the solvation of these complexes in water, finding that changes in solvation free energy upon complexation are nearly independent of the substituent on the ligand. acs.org
The solvation and speciation of Sr²⁺ in aqueous solutions, especially its hydrolysis to form species like Sr(OH)⁺, are critical for understanding its sorption behavior onto mineral surfaces. akjournals.com Modeling studies of Sr²⁺ sorption on hydrous zirconium oxide (HZO) have indicated that the hydrolysis of Sr²⁺ to the lower charged Sr(OH)⁺ is a prerequisite for its abrupt sorption at high pH. akjournals.com The modeling, using surface complexation models (SCM) like the constant capacitance model (CCM) and the diffuse double layer model (DLM), helps to explain why sorption is delayed at lower pH values. akjournals.com This delay is attributed to unfavorable solvation energy changes as the strongly solvated Sr²⁺ ion moves from the high-dielectric environment of water to the lower-dielectric HZO surface. akjournals.com
Comprehensive computational investigations have aimed to develop models that can describe the full range of Sr²⁺ behavior, from its aquo and hydroxide complexes in solution to its interactions with surfaces. ucl.ac.ukucl.ac.uk These projects often involve a multi-step approach, starting with quantum chemical calculations to identify the most stable hydrated and hydroxide complexes of Sr²⁺ in aqueous solution, and then using this information to model the adsorption onto relevant surfaces. ucl.ac.ukresearchgate.net
Computational Studies on Sr²⁺ Incorporation into Crystalline Lattices and Surfaces
Computational studies are vital for understanding the mechanisms and energetics of Sr²⁺ incorporation into solid materials, which has implications for geochemistry, materials science, and environmental science.
The incorporation of Sr²⁺ into calcium carbonate minerals like aragonite has been investigated using periodic ab-initio methods at the Hartree-Fock level. researchgate.net These calculations have shown that the substitution of Ca²⁺ by the larger Sr²⁺ ion in the bulk aragonite lattice is energetically less favorable compared to smaller cations. researchgate.net However, the study also revealed that incorporation at the surface of the crystal reduces the energetic cost, suggesting that surface processes are critical. researchgate.net
Similarly, the uptake of Sr²⁺ by barite (BaSO₄) has been studied using a combination of DFT, classical MD, and metadynamics. osti.gov These simulations were used to complement experimental X-ray scattering data, which showed that Sr²⁺ not only adsorbs on the barite surface as inner-sphere and outer-sphere complexes but also gets incorporated into the top layer of the crystal lattice by exchanging with barium ions. osti.gov The computational results confirmed the thermodynamic stability of these incorporated and adsorbed species. osti.gov
The interaction of Sr²⁺ with biomaterials has also been a focus of computational work. MD simulations have been used to study the interaction between the protein fibronectin (FN) and strontium-doped hydroxyapatite (B223615) (HA), a key component of bone. biorxiv.org The simulations showed that Sr²⁺ doping in the HA lattice significantly modifies the electrostatic interaction, leading to stronger adsorption of FN. biorxiv.org The attractive coulombic interaction energy was found to be maximal at a doping level of 10 mol% Sr, which aligns with experimental observations of improved cell adhesion on Sr-doped HA. biorxiv.org
Emerging Research Directions and Future Perspectives in Strontium +2 Cation Chemistry
Advanced Sensing and Imaging Technologies for Sr²⁺
The development of precise and selective methods for detecting the strontium(+2) cation is crucial for applications ranging from environmental monitoring to quality control in industrial and consumer products. Researchers are moving beyond traditional analytical techniques to create sophisticated sensors and imaging systems with enhanced sensitivity and real-time capabilities.
A significant area of progress is in the field of fluorescence spectroscopy. researchgate.net Novel chemosensors built from organic nanoparticles have demonstrated high efficiency and selectivity for Sr²⁺. researchgate.net For instance, nanoaggregates of a specific polymeric compound have been shown to be effective chemosensors for strontium ions in aqueous solutions, achieving a detection limit as low as 9 nM. researchgate.net These sensors have been successfully used to determine the concentration of Sr²⁺ in tap water, river water, and even in commercial toothpastes formulated for sensitive teeth. researchgate.net
Another innovative approach involves the use of carbon quantum dots (CQDs), which are valued for their low toxicity and excellent photostability. austinpublishinggroup.com Nitrogen-doped carbon quantum dots (NCQDs) derived from banana peels have been developed as fluorescent nanosensors for the detection of Sr²⁺. austinpublishinggroup.com The fluorescence intensity of these NCQDs decreases in a linear fashion with increasing concentrations of Sr²⁺, allowing for quantitative measurement. austinpublishinggroup.com
Furthermore, imaging optical fiber sensor arrays are being developed for real-time monitoring of Sr²⁺, particularly in challenging environments such as high-level radioactive waste streams. rsc.org These systems can employ fluorescent molecules like Fura-2, which exhibits increased fluorescence upon binding with divalent cations, to quantify Sr²⁺ concentrations even at high pH and ionic strength. rsc.org
Table 1: Examples of Advanced Sr²⁺ Sensing Technologies
| Sensor Type | Recognition Element | Detection Limit | Application Area |
|---|---|---|---|
| Chemosensor | Organic Nanoparticles (Polymeric Compound 2) | 9 nM | Environmental Water, Oral Care Products researchgate.net |
| Fluorescent Nanosensor | Nitrogen-Doped Carbon Quantum Dots (NCQDs) | Linear range: 0 to 0.1 mM | Bio-sensing, Environmental Monitoring austinpublishinggroup.com |
| Imaging Optical Fiber Sensor | Fura-2 Fluorescent Compound | 6.7 × 10⁻⁸ M (at high pH) | Radioactive Waste Monitoring rsc.org |
Frontiers in Strontium Coordination Polymer and Metal-Organic Framework Design
Coordination polymers and metal-organic frameworks (MOFs) are crystalline materials constructed from metal ions or clusters linked by organic ligands. nih.govmdpi.com The field has seen significant growth, focusing on designing materials with tailored properties for applications in gas storage, catalysis, and separations. nih.govresearchgate.net While much of the focus has been on d- or f-block metals, the use of alkaline earth metals like strontium is a promising frontier, given that Sr²⁺ is abundant, non-toxic, and has a relatively large ionic radius. royalsocietypublishing.org
A key challenge in MOF chemistry is ensuring stability, particularly in the presence of water or under acidic or basic conditions. royalsocietypublishing.org A landmark development in this area is the synthesis of a strontium-based MOF, denoted NKU-105. royalsocietypublishing.org This material, built from Sr²⁺ ions and a flexible organic linker (H₄Tdada), exhibits exceptional chemical stability, remaining intact in boiling water, as well as acidic and basic solutions. royalsocietypublishing.org Such robustness is rare among MOFs and opens up possibilities for their use in harsh chemical environments. nih.gov Furthermore, NKU-105 is a luminescent material, emitting a bright cyan light, which makes it suitable for sensing applications. royalsocietypublishing.org
Another research avenue involves creating biocompatible MOFs from natural building blocks. Strontium-dextrin MOFs have been synthesized through a single-step crystallization process. jcsp.org.pk Thermal analysis of these materials shows they are stable in air up to 463 K (190°C), suggesting their suitability for high-temperature applications. jcsp.org.pk The use of a biocompatible linker like dextrin (B1630399) points toward potential uses in fields requiring non-toxic and robust frameworks. jcsp.org.pk
Table 2: Properties of Selected Strontium-Based Coordination Polymers and MOFs
| Material Name | Composition | Key Properties | Potential Applications |
|---|---|---|---|
| NKU-105 | [Sr₄(Tdada)₂(H₂O)₃(DMF)₂] | High chemical stability in boiling water, acids, and bases; luminescent (cyan emission). royalsocietypublishing.org | Aqueous-phase catalysis, drug delivery, sensing. royalsocietypublishing.org |
| Sr-Dextrin MOF | Strontium and Dextrin (organic linker) | Thermally stable up to 463 K; biocompatible components. jcsp.org.pk | High-temperature catalysis, water purification. jcsp.org.pk |
Sustainable Strontium Chemistry and Circular Economy Concepts
The principles of green chemistry, sustainable chemistry, and the circular economy are increasingly guiding chemical research and industrial practices. researchgate.netfrontiersin.org These concepts advocate for the prevention of waste, use of renewable feedstocks, and designing processes that keep materials in use for as long as possible, thereby minimizing environmental impact. researchgate.netscielo.br Strontium chemistry is well-positioned to align with these principles.
A core tenet of green chemistry is the use of less hazardous and more abundant raw materials. researchgate.net Strontium is a naturally abundant element, and its cation (Sr²⁺) is considered non-toxic, especially in comparison to many transition metals used in catalysis and materials science. royalsocietypublishing.orgmdpi.com The development of strontium-based materials, such as the stable MOFs discussed previously, represents a move towards safer and more environmentally friendly chemical products. royalsocietypublishing.org
The concept of a circular economy, which aims to eliminate waste and regenerate natural systems, offers a framework for the lifecycle of strontium-based products. frontiersin.orgscielo.br For example, strontium-based materials used as catalysts or as sorbents for environmental remediation could be designed for regeneration and reuse. Layered materials like potassium neodymium phosphate (B84403) have been shown to efficiently capture Sr²⁺ from aqueous solutions through an ion-exchange mechanism, and such processes are often reversible, fitting within a circular model. mdpi.com The goal is to shift from a linear "take-make-dispose" model to one where resources are continuously cycled, reducing the need for virgin material extraction and waste disposal. frontiersin.orgeurjchem.com
Interdisciplinary Approaches to Sr²⁺ Research: Synergy Between Chemistry, Materials Science, and Environmental Disciplines
The complexity of modern scientific challenges necessitates collaboration across traditional disciplinary boundaries. stonybrook.edupathwaystoscience.org Research on the this compound exemplifies this trend, with significant synergies emerging at the interface of chemistry, materials science, and environmental science. jmaterenvironsci.comusc.es
The synergy is clearly visible in the study of strontium's environmental behavior. Chemists may use advanced computational tools, such as molecular dynamics simulations, to understand the fundamental interactions of Sr²⁺ ions at the air-water interface. These theoretical insights are vital for materials scientists designing novel sorbents for environmental remediation and for environmental scientists modeling the transport of strontium in natural water systems. jmaterenvironsci.com
Similarly, the development of functional materials often requires an interdisciplinary approach. For instance, the creation of strontium-substituted calcium phosphates for biomedical applications is a field where chemistry and materials science are deeply intertwined. mdpi.com Chemists synthesize and characterize these materials, determining how Sr²⁺ substitution affects the crystal structure and solubility, while materials scientists and biomedical engineers evaluate their mechanical properties and performance in bone regeneration. mdpi.com
Advanced analytical facilities, such as those providing synchrotron radiation, serve as hubs for such interdisciplinary work. iaea.org These powerful tools allow researchers from chemistry, materials science, and environmental science to probe the structure and chemical state of strontium in a wide variety of samples, from engineered nanomaterials to environmental samples, fostering a more holistic understanding of the Sr²⁺ cation's role in both natural and engineered systems. iaea.org
Q & A
How can the strontium(+2) cation (Sr²⁺) be accurately identified and characterized in aqueous solutions?
Basic
Identification and characterization of Sr²⁺ in solutions typically involve spectroscopic techniques such as atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS), which provide precise quantification of Sr²⁺ concentrations. Ion-selective electrodes (ISEs) offer real-time monitoring capabilities, while titration methods with EDTA complexes can determine cation concentration via chelometric analysis. Structural confirmation may employ X-ray diffraction (XRD) for crystalline Sr-containing compounds. Researchers should validate methods using certified reference materials and account for matrix effects in complex solutions .
What computational methods are most effective for modeling the electronic structure and interaction mechanisms of Sr²⁺ in complex matrices?
Advanced
Hybrid density functional theory (DFT) methods incorporating exact exchange terms, such as B3LYP, have shown improved accuracy in modeling Sr²⁺ interactions compared to pure gradient-corrected functionals . For correlation effects, the Colle-Salvetti formula adapted into density-functional frameworks provides reliable results for ionic systems . Basis sets with effective core potentials (e.g., LANL2DZ) are recommended to account for relativistic effects in Sr. Computational protocols should be validated against experimental spectroscopic data and solvation models (e.g., COSMO) for aqueous phase simulations .
How do researchers resolve contradictions in adsorption efficiency data for Sr²⁺ removal across different studies?
Advanced
Discrepancies often arise from variations in adsorbent synthesis protocols, solution pH (optimal range 6–8 for Sr²⁺), and competing ion effects. Systematic analysis requires:
- Standardization of experimental conditions (e.g., 0.01–0.1 M ionic strength)
- Application of both Langmuir and Freundlich isotherm models to identify monolayer vs. multilayer adsorption mechanisms
- Pseudo-second-order kinetic analysis to distinguish chemical sorption dominance
Researchers should report full material characterization (BET surface area, FTIR functional groups) and validate with real-world water matrices containing Ca²⁺/Mg²⁺ competitors .
What are the key considerations when designing strontium isotope (⁸⁷Sr/⁸⁶Sr) provenance studies in archaeological research?
Advanced
Critical factors include:
- Sample pretreatment to eliminate diagenetic contamination using acetic acid washes
- Laser-ablation ICP-MS protocols with spatial resolution <50 µm for micro-sampling
- Integration with δ¹⁸O and ⁸⁶Sr/⁸⁸Sr ratios to improve geographical discrimination
- Use of IsoFishR software for standardized data reduction and outlier detection
Researchers must establish local baseline ratios through comparative analysis of geological substrates and modern biosphere samples .
What methodologies enable reproducible synthesis of strontium-containing coordination polymers for catalytic applications?
Advanced
Key protocols include:
- Solvothermal synthesis at 80–120°C with Sr(NO₃)₂ precursors
- Ligand selection favoring carboxylate groups (e.g., terephthalic acid) for stable Sr-O coordination
- In situ XRD monitoring to track crystalline phase evolution
- BET surface area analysis pre/post catalytic cycles to assess structural stability
Strict control of pH (5.5–6.5) and counterion selection (Cl⁻ vs. NO₃⁻) significantly impacts framework topology .
How should researchers approach the thermodynamic modeling of Sr²⁺ incorporation in mineral replacement reactions?
Advanced
Implement a coupled experimental-computational workflow:
Conduct hydrothermal experiments (100–300°C) with controlled Sr/Ca ratios
Use synchrotron-based XANES to determine Sr coordination environments
Apply Gibbs Energy Minimization software (GEMS) with updated Sr thermodynamic data
Validate models using ToF-SIMS Sr/Ca zoning profiles
Address discrepancies between predicted and observed Sr partitioning through sensitivity analysis of activity coefficients .
What analytical strategies effectively distinguish Sr²⁺ from isobaric interferences in environmental samples?
Advanced
High-resolution ICP-MS with collision/reaction cells (He/CH₄ modes) eliminates ⁸⁷Rb⁺ and ⁴⁰Ar⁴⁷Ti⁺ interferences. For low-concentration samples (<1 ppb):
- Implement isotope dilution with enriched ⁸⁴Sr spike
- Combine with sequential extraction to isolate exchangeable Sr fractions
- Validate via comparison with TIMS measurements (reproducibility ±0.00003 for ⁸⁷Sr/⁸⁶Sr) .
What are the emerging techniques for real-time monitoring of Sr²⁺ transport in biological systems?
Advanced
Cutting-edge approaches include:
- NanoSIMS imaging with ⁸⁸Sr-enriched tracers for cellular uptake studies
- Microfluidic devices integrated with graphene-based Sr²⁺ sensors (LOD 0.1 nM)
- Fluorescent probes utilizing Sr²⁺-responsive crown ether derivatives
These methods require rigorous calibration against atomic emission standards and control experiments with Ca²⁺/Ba²⁺ to confirm selectivity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
